4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride

Core Science & Biosynthesis

Technical Safety & Handling Guide: 4-Chloro-3-methoxy-2-methylpyridine Hydrochloride

Executive Summary

This technical guide provides a comprehensive safety, handling, and application analysis of 4-Chloro-3-methoxy-2-methylpyridine Hydrochloride . As a critical intermediate in the synthesis of Proton Pump Inhibitors (PPIs) such as Rabeprazole and Pantoprazole , this compound requires rigorous control strategies due to its acute toxicity profile, corrosive potential, and moisture sensitivity.

This document transcends the standard Safety Data Sheet (SDS) by integrating diverse regulatory data into actionable protocols for drug development professionals. It synthesizes hazard identification with engineering controls, ensuring scientific integrity and operational safety.

Chemical Identity & Characterization

4-Chloro-3-methoxy-2-methylpyridine Hydrochloride is a pyridine derivative characterized by a chloro-substituent at the 4-position and a methoxy group at the 3-position. The hydrochloride salt form enhances water solubility but introduces acidic properties that necessitate specific handling protocols.

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	4-Chloro-3-methoxy-2-methylpyridine Hydrochloride
CAS Number (Free Base)	107512-34-5
CAS Number (HCl Salt)	1951439-74-9 (Reference)
Molecular Formula	C₇H₈ClNO[1][2][3] · HCl
Molecular Weight	194.06 g/mol (Salt) / 157.60 g/mol (Base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol; sparingly soluble in non-polar solvents
Melting Point	>150°C (Decomposes)
Acidity (pKa)	~3-4 (Pyridine nitrogen), strongly acidic in solution due to HCl

Hazard Profiling & Risk Assessment

Core Hazards (GHS Classification)

While standard SDS documents list H-codes, the implication for a research workflow is deeper. The hydrochloride moiety generates hydrochloric acid upon contact with moisture, elevating the risk from simple irritation to potential corrosion.

• Acute Toxicity (Oral): Category 4 (H302).[4][5][6] Harmful if swallowed.[4][5][6]

• Skin Corrosion/Irritation: Category 2 (H315) or 1B (if high HCl content). Causes skin irritation/burns.

• Serious Eye Damage: Category 1/2A (H318/H319). Risk of corneal damage due to acidic hydrolysis.

• STOT-SE: Category 3 (H335).[3][6] Respiratory tract irritation from dust or HCl fumes.

Mechanism of Toxicity

The toxicity stems from two vectors:

• Alkylating Potential: The 4-chloro substituent on the pyridine ring is reactive. In biological systems, it can act as a weak alkylating agent, potentially interacting with nucleophilic residues in proteins.

• Acidic Hydrolysis: Upon contact with mucous membranes, the salt dissociates, releasing protons (H⁺) and chloride ions, causing immediate tissue coagulation and necrosis if untreated.

Strategic Application in Drug Development

This compound is a "building block" intermediate. Its structural integrity is vital for the final pharmacological activity of PPIs. The 4-chloro position is the site of nucleophilic aromatic substitution (SNAr), a key step in attaching the benzimidazole moiety or other side chains.

Diagram 1: Synthesis Context (Rabeprazole Pathway)

This diagram illustrates where 4-Chloro-3-methoxy-2-methylpyridine fits into the broader synthesis of Rabeprazole, highlighting its role as a precursor for nucleophilic substitution.

Caption: The 4-chloro intermediate acts as the electrophile for the coupling reaction with mercaptobenzimidazole derivatives.

Safe Handling & Containment Strategy

Engineering Controls

Due to the fine particle size and potential for acidic dust generation, standard laboratory ventilation is often insufficient.

• Primary Containment: Handle within a Chemical Fume Hood with a face velocity of >100 fpm.

• Powder Handling: For quantities >10g, use a Powder Containment Balance Enclosure or a glovebox to prevent inhalation of dust.

Personal Protective Equipment (PPE) Matrix

Body Part	Recommendation	Rationale
Respiratory	N95 (minimum) or P100 Respirator	Prevents inhalation of acidic particulates.
Hands	Double Nitrile Gloves (0.11mm min)	Nitrile offers excellent resistance to pyridine derivatives and dilute acids.
Eyes	Chemical Splash Goggles	Safety glasses are insufficient against acidic dust ingress.
Body	Lab Coat + Tyvek Sleeves	Prevents skin absorption and clothing contamination.

Protocol: Safe Transfer & Weighing

• Equilibrate: Allow the container to reach room temperature before opening to prevent condensation (moisture reacts with the HCl salt).

• Anti-Static: Use an anti-static gun or bar, as organic salts are prone to static charge buildup, leading to powder scattering.

• Weighing: Weigh into a tared vessel inside the fume hood. Do not transport open containers across the lab bench.

• Decontamination: Wipe the exterior of the container with a dry tissue, then a damp tissue (neutralized with 1% Sodium Bicarbonate) before returning to storage.

Emergency Response & Environmental Fate

Spill Management Logic

Do NOT use water initially. Water will solubilize the salt and spread the acidic contamination.

• Isolate: Evacuate the immediate area (10ft radius).

• Neutralize: Cover the spill with a dry mixture of Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate. Wait for any fizzing to cease.

• Absorb: Mix with an inert absorbent (Vermiculite or dry sand).

• Collect: Sweep into a hazardous waste container labeled "Acidic Organic Solid".

Fire Fighting Measures

• Decomposition Products: Emits toxic fumes of Hydrogen Chloride (HCl), Nitrogen Oxides (NOx), and Carbon Monoxide (CO).

• Extinguishing Media: Dry chemical or CO₂. Avoid high-pressure water jets that may scatter the powder.

Diagram 2: Emergency Response Decision Tree

This workflow dictates the immediate actions required upon exposure or release.

Caption: Logic flow for immediate mitigation of personnel exposure or environmental release.

Storage & Stability

• Hygroscopic Nature: The HCl salt is hygroscopic. Store under an inert atmosphere (Argon or Nitrogen) if possible.

• Temperature: Refrigerate (2-8°C) to prevent slow degradation or dehydrohalogenation.

• Incompatibilities: Keep away from strong oxidizing agents and strong bases (which will liberate the free pyridine base).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10583046, 4-Chloro-3-methoxy-2-methylpyridine. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research. An Efficient Synthesis of Rabeprazole Sodium. Retrieved from [Link][3][5][6][7][8][9]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. clearsynth.com [clearsynth.com]
• 3. aksci.com [aksci.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. asianjpr.com [asianjpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

4-Chloro-3-methoxy-2-methyl-pyridine free base vs hydrochloride salt

This guide provides an in-depth technical analysis of 4-Chloro-3-methoxy-2-methylpyridine (CAS: 107512-34-5), a critical intermediate in the synthesis of Proton Pump Inhibitors (PPIs), most notably Pantoprazole .

While often grouped with Rabeprazole intermediates due to structural homology, this specific methoxy-substituted pyridine presents unique process challenges. The choice between its Free Base and Hydrochloride Salt forms is not merely a matter of preference but a strategic decision impacting yield, purity, and storage stability.

Strategic Selection: Free Base vs. Hydrochloride Salt

Executive Summary: The Process Chemist’s Dilemma

In the industrial synthesis of PPIs, 4-Chloro-3-methoxy-2-methylpyridine serves as the scaffold for the pyridine moiety.

• The Free Base is the "Process-Ready" form, required for the subsequent N-oxidation step (using

  /catalyst), as acidic conditions can inhibit the formation of the active peracid species or the nucleophilicity of the nitrogen.

• The Hydrochloride Salt is the "Storage & Purification" form. The free base is a low-melting solid/oil prone to oxidative degradation (N-oxide formation) and hydrolysis. Converting it to the HCl salt locks the nitrogen lone pair, preventing autoxidation, and allows for crystallization, which rejects non-basic impurities (e.g., unreacted pyridone).

Recommendation: Isolate the HCl salt if holding times exceed 24 hours or if the crude purity is <95%. Generate the Free Base in situ immediately prior to the N-oxidation step.

Physicochemical Characterization

The following table contrasts the two forms based on critical process parameters.

Feature	Free Base (CAS: 107512-34-5)	Hydrochloride Salt (In-Situ/Isolated)
Molecular Formula
Molecular Weight	157.60 g/mol	194.06 g/mol
Physical State	Low-melting solid or Oil (Light Brown)	Crystalline Solid (White to Off-White)
Melting Point	~25–30°C (often supercools to oil)	>150°C (Decomposes)
Solubility (Water)	Low (requires organic co-solvent)	High (Water-soluble)
Solubility (DCM)	High (Miscible)	Low (Suspension)
Stability	Sensitive to Air/Light (N-oxidation risk)	Stable (Nitrogen protonated)
Process Role	Reactant for N-Oxidation	Purification Intermediate / Storage

Synthetic Pathway & Logic Flow

The synthesis typically starts from Maltol, proceeding through methylation and amination to the pyridone, followed by chlorination.[1][2][3]

Diagram 1: Synthesis and Form Interconversion

Caption: Workflow showing the interconversion between Free Base and Salt forms during the synthesis of the Pantoprazole intermediate.

Detailed Experimental Protocols

Protocol A: Isolation of Free Base (From Chlorination)

Use this protocol if the crude purity is high and the product will be used immediately.

• Quenching: Slowly pour the chlorination reaction mixture (containing

  ) into a mixture of crushed ice and water (ratio 1:3) while stirring. Maintain temperature <20°C to prevent hydrolysis of the chloro-group.

• Neutralization: Adjust the pH of the aqueous solution to 10–11 using 30% NaOH solution.

  • Expert Insight: Do not exceed pH 12 for extended periods, as the 4-chloro group is susceptible to nucleophilic attack by hydroxide (

    ), reverting to the pyridone or forming the hydroxy impurity.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (

  ).

• Drying: Dry the combined organic layers over Anhydrous

  .

• Concentration: Evaporate the solvent under reduced pressure (<40°C) to yield the Free Base as a light brown oil.

Protocol B: Preparation of Hydrochloride Salt (Purification)

Use this protocol to upgrade purity or for storage.

• Dissolution: Dissolve the crude Free Base oil (from Protocol A) in Acetone or Ethyl Acetate (5 volumes).

• Acidification: Cool the solution to 0–5°C. Slowly bubble dry HCl gas or add a solution of HCl in Dioxane/Isopropanol (1.1 equivalents).

• Crystallization: The HCl salt will precipitate as a white/off-white solid. Stir at 0°C for 2 hours to complete precipitation.

• Filtration: Filter the solid under nitrogen (hygroscopic). Wash with cold acetone.

• Drying: Vacuum dry at 40°C.

  • Result: This process typically upgrades purity from ~90% (crude oil) to >98% (crystalline salt), removing non-basic tars.

Protocol C: "Free-Basing" for N-Oxidation

Required before the oxidation step.

• Suspension: Suspend the HCl Salt in water (3 volumes).

• Basification: Add 20% NaOH solution dropwise until pH reaches 9–10. The solid will dissolve and an oil will separate.[4]

• Extraction: Extract with DCM. The DCM layer containing the Free Base is then used directly in the oxidation reaction (with

  and catalyst) without full isolation/concentration, minimizing thermal stress.

Impurity & Stability Profiling

Understanding the degradation pathways is crucial for handling.

Diagram 2: Stability and Degradation Pathways

Caption: Degradation pathways. The Free Base is susceptible to N-oxidation and hydrolysis; the Salt form mitigates N-oxidation.

• N-Oxide Impurity: Forms spontaneously in the free base upon air exposure. While the N-oxide is the next target product, uncontrolled formation leads to variable stoichiometry in the controlled oxidation step.

• Hydrolysis: The 4-chloro group is activated. Moisture in the free base oil can lead to slow hydrolysis back to the pyridone, especially if residual alkalinity remains from the workup.

References

• Synthesis of Pantoprazole Intermediates.Google Patents. Patent CN103483248A. "Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.

• Oxidation of Pyridine Intermediates. Eureka | Patsnap. "Synthesis method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide." Available at: [Link]

• Compound Properties (Free Base). PubChem. "4-Chloro-3-methoxy-2-methylpyridine (CID 10583046)."[5] Available at: [Link]

• Process Chemistry of Pyridines. PrepChem. "Synthesis of 4-chloro-3-methoxy-2-methylpyridine." Available at: [Link]

Sources

• 1. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 2. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 3. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 4. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 [quickcompany.in]
• 5. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Nomenclature of 4-Chloro-3-methoxy-2-methyl-pyridine for Researchers and Drug Development Professionals

An In-depth Technical Guide on the Synonyms and Identification of a Key Pharmaceutical Intermediate

Welcome to a comprehensive technical guide dedicated to the nomenclature of 4-Chloro-3-methoxy-2-methyl-pyridine. This document serves as an essential resource for researchers, scientists, and professionals in drug development, providing clarity and depth on the various synonyms and identifiers for this critical chemical compound. As a key intermediate in the synthesis of various pharmaceutical agents, a thorough understanding of its naming conventions is paramount for efficient literature review, patent analysis, and chemical sourcing.

Introduction: The Significance of 4-Chloro-3-methoxy-2-methyl-pyridine in Medicinal Chemistry

4-Chloro-3-methoxy-2-methyl-pyridine is a substituted pyridine derivative that holds significant importance as a building block in the synthesis of active pharmaceutical ingredients (APIs). Its primary role is as a crucial intermediate in the manufacturing of proton pump inhibitors (PPIs), a class of drugs that reduce stomach acid production. A notable example is Pantoprazole, a widely used medication for treating acid reflux and peptic ulcers[1]. The molecular structure, characterized by a pyridine ring with chloro, methoxy, and methyl substituents, provides a versatile scaffold for further chemical modifications.

This guide will navigate the landscape of its various names, from its formal IUPAC designation to common synonyms and registry numbers, ensuring that researchers can confidently identify this compound in diverse scientific and commercial contexts.

Part 1: Core Nomenclature and Identification

The unambiguous identification of a chemical compound is the bedrock of scientific communication and reproducibility. For 4-Chloro-3-methoxy-2-methyl-pyridine, several key identifiers are consistently used in the literature and commercial listings.

International Union of Pure and Applied Chemistry (IUPAC) Name

The systematic name assigned by IUPAC is 4-chloro-3-methoxy-2-methylpyridine [2][3]. This name precisely describes the molecular structure: a pyridine ring with a chlorine atom at the 4th position, a methoxy group at the 3rd position, and a methyl group at the 2nd position.

Chemical Abstracts Service (CAS) Registry Number

The most reliable and widely used unique identifier is its CAS number: 107512-34-5 [4][5][6]. This number is assigned by the Chemical Abstracts Service and is specific to this compound, regardless of the naming convention used. When searching databases or ordering from chemical suppliers, the CAS number is the most effective tool to ensure you are referencing the correct molecule.

Other Molecular Identifiers

For computational and database purposes, other string identifiers are also used:

• InChI (International Chemical Identifier): InChI=1S/C7H8ClNO/c1-5-7(10-2)6(8)3-4-9-5/h3-4H,1-2H3[2][7]

• InChIKey: RYGXNMUVOHCPBF-UHFFFAOYSA-N[2][7]

• SMILES (Simplified Molecular-Input Line-Entry System): CC1=NC=CC(=C1OC)Cl[2][7]

Part 2: Synonyms and Alternative Names in Scientific Literature

While the IUPAC name and CAS number provide definitive identification, a variety of synonyms for 4-Chloro-3-methoxy-2-methyl-pyridine appear in patents, chemical supplier catalogs, and scientific journals. Understanding these variations is crucial for comprehensive literature searches.

The most common synonym is a slight variation in punctuation and spacing: 4-Chloro-3-methoxy-2-methyl pyridine . Other depositor-supplied synonyms in chemical databases include DTXSID50441989 and RefChem:98430 [2].

A noteworthy alternative name is 4-chloro-3-methoxy-2-picoline . This name arises from the common name "picoline" for methylpyridine. Since the methyl group is at the 2-position, it can be referred to as a derivative of 2-picoline (or α-picoline). This nomenclature is sometimes encountered in older literature or in contexts where common names are preferred.

The N-oxide derivative, 4-Chloro-3-methoxy-2-methylpyridine N-oxide , is a distinct but closely related compound and should not be used as a synonym[8][9][10][11][12][13]. This derivative is an intermediate in some synthetic routes and is sometimes referred to as Pantoprazole Impurity 24 [8].

Data Summary Table

Identifier Type	Value
IUPAC Name	4-chloro-3-methoxy-2-methylpyridine[2][3]
CAS Number	107512-34-5[4][5][6]
Molecular Formula	C7H8ClNO[2][6][7][]
Molecular Weight	157.60 g/mol [2][3][6]
InChI	InChI=1S/C7H8ClNO/c1-5-7(10-2)6(8)3-4-9-5/h3-4H,1-2H3[2][7]
InChIKey	RYGXNMUVOHCPBF-UHFFFAOYSA-N[2][7]
SMILES	CC1=NC=CC(=C1OC)Cl[2][7]
Common Synonym	4-chloro-3-methoxy-2-picoline

Part 3: Experimental Protocol - Synthesis of 4-Chloro-3-methoxy-2-methyl-pyridine

The following is a representative experimental protocol for the synthesis of 4-Chloro-3-methoxy-2-methyl-pyridine, based on methods described in the literature[1][15]. The causality behind the experimental choices is explained to provide a deeper understanding of the process.

Objective: To synthesize 4-Chloro-3-methoxy-2-methyl-pyridine from 3-Methoxy-2-methyl-4(1H)-pyridone.

Reaction Principle:

This synthesis involves a chlorination reaction where the hydroxyl group of the pyridone tautomer is replaced by a chlorine atom. Phosphorus oxychloride (POCl₃) is a common and effective chlorinating agent for this transformation. The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion.

Materials:

• 3-Methoxy-2-methyl-4(1H)-pyridone

• Phosphorus oxychloride (POCl₃)

• Toluene

• Chloroform

• Water

• Potassium carbonate

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: A suspension of 3-Methoxy-2-methyl-4(1H)-pyridone (5.6 g) in phosphorus oxychloride (50 ml) is prepared in a round-bottom flask equipped with a reflux condenser. The large excess of phosphorus oxychloride serves as both the reactant and the solvent, driving the reaction to completion.

• Reflux: The reaction mixture is heated to reflux and maintained at this temperature for 10 hours[15]. The elevated temperature is necessary to overcome the activation energy of the reaction.

• Work-up and Extraction:

  • After cooling, the excess phosphorus oxychloride is removed by concentration under reduced pressure.

  • Toluene is added to the residue, and the mixture is evaporated again to azeotropically remove any remaining phosphorus oxychloride.

  • The resulting oily residue is partitioned between chloroform and water. The chloroform layer is separated.

  • The aqueous layer is made alkaline with potassium carbonate to neutralize any remaining acidic species and to ensure the product is in its free base form.

  • The aqueous layer is then extracted with chloroform.

  • The combined chloroform extracts are washed with water, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is evaporated.

• Purification: The crude product is purified by column chromatography on silica gel to yield 4-chloro-3-methoxy-2-methylpyridine as a light brown oil (4.8 g)[15]. Chromatography is essential to remove any unreacted starting material and by-products.

Experimental Workflow Diagram:

Caption: Synthesis workflow for 4-Chloro-3-methoxy-2-methyl-pyridine.

Part 4: Logical Relationships in Drug Synthesis

As an intermediate, 4-Chloro-3-methoxy-2-methyl-pyridine is part of a larger synthetic pathway. Its role is best understood in the context of the synthesis of its downstream products, such as Pantoprazole. The chloro and methoxy groups are important functionalities that influence the reactivity and properties of the molecule in subsequent synthetic steps[16].

The synthesis of Pantoprazole from this intermediate typically involves a series of reactions including N-oxidation, methoxy substitution, and coupling with a benzimidazole moiety. The following diagram illustrates the logical progression from the starting material to the final API.

Caption: Synthetic pathway from Maltol to Pantoprazole.

Conclusion

A clear and comprehensive understanding of the nomenclature of 4-Chloro-3-methoxy-2-methyl-pyridine is indispensable for professionals in the pharmaceutical sciences. By familiarizing oneself with its IUPAC name, CAS number, and common synonyms, researchers can navigate the scientific and commercial landscape with precision and confidence. This guide has provided a consolidated resource to aid in the accurate identification and contextual understanding of this vital chemical intermediate.

References

• PrepChem.com. Synthesis of 4-chloro-3-methoxy-2-methylpyridine. Available from: [Link]

• Google Patents. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.

• PubChem. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046. Available from: [Link]

• Google Patents. Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide.

• Chemsrc. 4-Chloro-3-methoxy-2-methylpyridine | CAS#:107512-34-5. Available from: [Link]

• Patsnap. Synthesis method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Eureka. Available from: [Link]

• GSRS. 4-CHLORO-3-METHOXY-2-METHYLPYRIDINE. Available from: [Link]

• PubChem. Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide. Available from: [Link]

• PubChemLite. 4-chloro-3-methoxy-2-methylpyridine (C7H8ClNO). Available from: [Link]

• Drug Hunter. Roles of the Chloro and Methoxy Groups in Drug Discovery. Available from: [Link]

Sources

• 1. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 2. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine | 107512-34-5 [sigmaaldrich.com]
• 5. 4-Chloro-3-methoxy-2-methylpyridine | CAS#:107512-34-5 | Chemsrc [chemsrc.com]
• 6. 107512-34-5 CAS MSDS (4-Chloro-3-methoxy-2-methylpyridine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. 4-Chloro-3-methoxy-2-methylpyridine N-oxide - Safety Data Sheet [chemicalbook.com]
• 9. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 10. 4-Chloro-3-methoxy-2-methylpyridine N-oxide synthesis - chemicalbook [chemicalbook.com]
• 11. aksci.com [aksci.com]
• 12. Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide | C7H8ClNO2 | CID 5083929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 4-Chloro-3-methoxy-2-methylpyridine N-oxide | CAS 122307-41-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 15. prepchem.com [prepchem.com]
• 16. drughunter.com [drughunter.com]

Pantoprazole intermediate 4-Chloro-3-methoxy-2-methyl-pyridine

Core Intermediate in Pantoprazole Synthesis[1][2]

Executive Summary

4-Chloro-3-methoxy-2-methylpyridine (CAS: 107512-34-5) is the critical electrophilic scaffold used to construct the pyridine moiety of Pantoprazole Sodium.[1][2] Its synthesis represents the pivot point in the "Maltol Route," transforming the nucleophilic pyridone core into an electrophilic species capable of downstream functionalization.

This guide details the optimized synthesis, critical quality attributes (CQAs), and process safety parameters for this intermediate. It is designed for medicinal chemists and process engineers requiring a self-validating protocol for high-purity scale-up.

Chemical Profile & Specifications

Property	Specification
IUPAC Name	4-Chloro-3-methoxy-2-methylpyridine
CAS Number	107512-34-5
Molecular Formula	C₇H₈ClNO
Molecular Weight	157.60 g/mol
Appearance	Colorless to pale yellow liquid (pure) / Brown liquid (crude)
Boiling Point	~206°C (at 760 mmHg)
Solubility	Soluble in Dichloromethane (DCM), Toluene, Ethyl Acetate
Key Impurity	3-methoxy-2-methyl-4(1H)-pyridone (Unreacted starting material)

Synthetic Pathway: The Maltol Route

The industrial standard for synthesizing this intermediate begins with Maltol (3-hydroxy-2-methyl-4-pyrone), leveraging its pre-existing oxygenation pattern to establish the 3-methoxy group.[3]

3.1 Synthesis Flowchart

The following diagram illustrates the position of 4-Chloro-3-methoxy-2-methylpyridine within the broader Pantoprazole synthesis architecture.

Figure 1: The "Maltol Route" highlighting the critical chlorination step yielding the target intermediate.[3][4]

Detailed Experimental Protocol

Objective: Synthesis of 4-Chloro-3-methoxy-2-methylpyridine via Deoxychlorination.

4.1 Reaction Mechanism

The transformation involves the activation of the 4-pyridone carbonyl by Phosphoryl Chloride (POCl₃), forming a highly reactive chlorophosphonium intermediate. This is followed by nucleophilic attack by chloride ion and elimination of phosphorodichloridate, restoring aromaticity.

Figure 2: Mechanistic flow of the POCl₃ mediated deoxychlorination.

4.2 Step-by-Step Methodology

Note: This protocol assumes a starting scale of 100g of 3-methoxy-2-methyl-4(1H)-pyridone.

Reagents:

• 3-Methoxy-2-methyl-4(1H)-pyridone (1.0 eq)

• Phosphoryl chloride (POCl₃) (3.0 - 5.0 eq) – Excess serves as solvent.

• Sodium Hydroxide (30% aq solution)[5]

• Dichloromethane (DCM) or Toluene (Extraction solvent)

Protocol:

• Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and a dropping funnel. Ensure the system is under an inert nitrogen atmosphere.

• Addition: Charge POCl₃ (excess) into the flask. Cool to 0-5°C.

• Feed: Slowly add 3-methoxy-2-methyl-4(1H)-pyridone portion-wise. Caution: Exothermic reaction.

• Reaction: Slowly raise the temperature to 80-90°C (or gentle reflux). Maintain for 4–6 hours.

  • Checkpoint: Monitor by HPLC or TLC. The disappearance of the pyridone peak indicates completion.

• Distillation: Distill off excess POCl₃ under reduced pressure to minimize waste handling during the quench.

• Quench (Critical Safety Step):

  • Cool the residue to <10°C.

  • Slowly pour the residue into crushed ice/water (approx. 500mL) with vigorous stirring. Do not pour water into the residue.[4]

• Neutralization: Adjust pH to 10–11 using 30% NaOH solution. This ensures the pyridine nitrogen is deprotonated (free base form) for extraction.

• Extraction: Extract the aqueous layer with DCM (3 x 200mL).

• Workup: Combine organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

• Yield: Expected yield is 85–93%. The product is a brown oil that may crystallize upon standing or cooling.

Process Optimization & Troubleshooting (Self-Validating Systems)

To ensure "Trustworthiness" in the lab, implement these checks:

Critical Parameter	Observation/Risk	Corrective Action
POCl₃ Stoichiometry	Low conversion if <3.0 eq.	Use >3.0 eq.[3] Excess POCl₃ acts as a solvent and drives the equilibrium.[3]
Quench Temperature	Violent exotherm; decomposition.[4]	Keep quench temp <20°C. Use external ice bath.
pH Adjustment	Product loss in aqueous layer.	If pH < 9, the pyridine is protonated (salt form) and remains in water. Ensure pH > 10.
Reaction Color	Darkens significantly (black/tar).	Normal for POCl₃ reactions. Does not necessarily indicate failure, but check purity via HPLC.
Vilsmeier Impurity	If DMF is used as catalyst.	Avoid DMF if possible; neat POCl₃ is sufficient. If used, wash organic layer thoroughly with water.

Downstream Application: The N-Oxidation

The immediate next step in Pantoprazole synthesis is the oxidation of the nitrogen.

• Reagent: Hydrogen Peroxide (30%) with Phosphotungstic acid catalyst, or m-CPBA.

• Transformation: The 4-Chloro-3-methoxy-2-methylpyridine is converted to 4-Chloro-3-methoxy-2-methylpyridine N-oxide .[3][4][6][7]

• Why? The N-oxide activates the ring further for the subsequent displacement of the 4-chloro group by methoxide (to form the 3,4-dimethoxy core) and facilitates the eventual rearrangement to the 2-hydroxymethyl species.

References

• Preparation of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride. Google Patents (CN102304106B). Describes the full Maltol route including the chlorination of the pyridone.[3][4][8] Link

• Synthesis of 4-chloro-3-methoxy-2-methylpyridine-N-oxide. Google Patents (CN105001155A). Details the oxidation step and the precursor synthesis. Link

• Pantoprazole N-oxide synthesis pathway. BenchChem Technical Guide. Provides context on the impurity profiling and synthetic logic. Link

• 4-Chloro-3-methoxy-2-methylpyridine Product Profile. PubChem (CID 10583046).[9] Chemical and physical property data. Link

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine | 107512-34-5 [sigmaaldrich.com]
• 2. clearsynth.com [clearsynth.com]
• 3. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 4. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 5. CN101875629A - Industrial preparation method of pantoprazole intermediate pyridine hydrochloride - Google Patents [patents.google.com]
• 6. Industrial preparation method of pantoprazole intermediate pyridine hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 7. 4-Chloro-3-methoxy-2-methylpyridine N-oxide synthesis - chemicalbook [chemicalbook.com]
• 8. CN108191745A - The preparation method of 2- methylol -3,4- dimethoxy-pyridines - Google Patents [patents.google.com]
• 9. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: A Pivotal Intermediate in Modern Pharmaceutical Synthesis

An In-Depth Technical Guide to 2-methyl-3-methoxy-4-chloropyridine hydrochloride for Researchers and Drug Development Professionals

2-methyl-3-methoxy-4-chloropyridine hydrochloride (CAS No: 157706-53-5 - Note: The widely cited CAS for a closely related and often discussed compound, 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride, is 86604-74-2) is a substituted pyridine derivative of significant interest in medicinal chemistry and pharmaceutical development.[1][2] Its structural arrangement, featuring a reactive chloromethyl group, a methoxy substituent, and a pyridine core, makes it a versatile and highly valuable building block. It is primarily recognized for its role as a key intermediate in the synthesis of proton pump inhibitors (PPIs), a class of drugs that are widely used to treat acid-related gastrointestinal disorders such as stomach ulcers and acid reflux.[2][3][4] The precise positioning of its functional groups allows for strategic coupling reactions to construct the complex molecular architectures of modern active pharmaceutical ingredients (APIs). Understanding the properties, sourcing, and quality control of this intermediate is therefore critical for any research or development program that utilizes it.

Part 1: Supplier Selection and Qualification: A Framework for Ensuring Quality

The success of a synthetic campaign begins with high-quality starting materials. Sourcing 2-methyl-3-methoxy-4-chloropyridine hydrochloride requires a diligent supplier qualification process. Researchers must look beyond price and availability to ensure lot-to-lot consistency, purity, and comprehensive documentation.

Key Supplier Evaluation Criteria:

• Purity and Specification: The supplier must provide a detailed Certificate of Analysis (CoA) for each batch. This document should clearly state the purity, typically determined by HPLC, and list the levels of any known impurities. Purity levels of 98% or higher are common for this intermediate.[5]

• Documentation and Traceability: Reputable suppliers offer comprehensive documentation, including Safety Data Sheets (SDS) and analytical data (e.g., ¹H NMR, HPLC traces). Pharmacopeia traceable reference standards are available and indicate a high level of quality control.[6]

• Manufacturing Scale and Consistency: For drug development professionals, it is crucial to select a supplier with a proven track record of manufacturing at a scale suitable for future needs, from lab-scale research to potential pilot-plant production. This ensures that the material's quality and impurity profile remain consistent as the project advances.

Comparative Supplier Overview

The following table provides a summary of representative suppliers for related pyridine intermediates, highlighting key data points for comparison. Note that offerings and specifications can change, and direct inquiry is always recommended.

Supplier/Platform	CAS Number	Reported Purity	Notes
MilliporeSigma	86604-74-2	98%	Lists ChemScene LLC as a preferred partner; provides basic physical properties.
ChemicalBook	86604-75-3	98% - 99%	A platform listing multiple traders and manufacturers, primarily based in China.[5]
SRIRAMCHEM	86604-74-2	High-Purity	Marketed as a pharmaceutical reference standard for Ilaprazole, emphasizing pharmacopeia traceability.[6]
Anax Laboratories	86604-74-2	96.00%	Provides basic chemical information and identifies the compound as a building block.[7]
Jinan Xinnuo Pharmaceutical	86604-74-2	Not specified	A high-tech enterprise specializing in pharmaceutical intermediates with over 10 years of experience.[1]

Part 2: In-House Quality Control and Analytical Verification

Upon receipt of the compound, it is imperative to perform in-house analytical testing to verify its identity, purity, and integrity before use in any synthetic protocol. This self-validating step ensures the reliability of experimental outcomes.

Standard Operating Protocol for QC

• Documentation Review: Cross-reference the supplier's CoA with the material's label and your purchase order. Ensure the batch numbers match and the reported data meets your specifications.

• Physical Inspection: Visually inspect the material. 2-methyl-3-methoxy-4-chloropyridine hydrochloride is typically a white to off-white solid powder.[4] Note any discoloration or deviation from this appearance.

• Structural Confirmation via ¹H NMR:

  • Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquisition: Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Analysis: The resulting spectrum should show characteristic peaks corresponding to the methyl, methoxy, chloromethyl, and pyridine ring protons. The chemical shifts and coupling patterns should be consistent with the expected structure.

• Purity Determination via RP-HPLC:

  • Methodology: A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is standard for purity analysis.[8]

  • Column: A C18 column (e.g., 250 x 4.6 mm, 5 µm) is typically effective.[8]

  • Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., 0.01 M phosphate buffer at pH 2) is a common choice.[8]

  • Detection: UV detection at a suitable wavelength (e.g., 239 nm) is used to monitor the elution.[8]

  • Analysis: The purity is calculated based on the area percentage of the main peak relative to all other peaks in the chromatogram.

QC Workflow Diagram

The following diagram illustrates the logical flow of the quality control process.

Caption: A workflow diagram for the quality control of incoming raw materials.

Part 3: Application in Proton Pump Inhibitor (PPI) Synthesis

The primary application of 2-methyl-3-methoxy-4-chloropyridine hydrochloride is in the synthesis of APIs like Omeprazole, Ilaprazole, and Pantoprazole.[3] The chloromethyl group serves as a reactive electrophile that is readily displaced by a nucleophile, typically a thiol group from a benzimidazole core, to form the final sulfinylbenzimidazole structure characteristic of PPIs.

Illustrative Synthetic Pathway: The Coupling Reaction

The core reaction involves the S-alkylation of a mercaptobenzimidazole derivative with the chloropyridine intermediate. This step is pivotal as it links the two key heterocyclic fragments of the final drug molecule.

The diagram below outlines this critical coupling step in the synthesis of a PPI.

Caption: The key S-alkylation step in the synthesis of proton pump inhibitors.

This reaction is typically carried out under basic conditions to deprotonate the thiol, generating a more potent thiolate nucleophile. Subsequent oxidation of the resulting thioether linkage to a sulfoxide is the final step in forming the active pharmaceutical ingredient. The efficiency and cleanliness of this coupling reaction are highly dependent on the purity of the 2-methyl-3-methoxy-4-chloropyridine hydrochloride, underscoring the importance of the rigorous quality control measures previously described.

References

• Jinan Xinnuo Pharmaceutical Technology Co., Ltd. 2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride-Products.
• MilliporeSigma. 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride.
• ChemicalBook. 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride Suppliers.
• HRD Pharm. OEM 2-(Chloromethyl)-4-Methoxy-3-Methylpyridine Hydrochloride Product, Service.
• ChemicalBook. 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride synthesis.
• SRIRAMCHEM. 2-(Chloromethyl)-4-methoxy-3-methylpyridine HCl.
• RASĀYAN J. Chem. PROCESS OPTIMIZATION AND GREEN CHEMISTRY APPROACH DURING SYNTHESIS AND CHARACTERIZATION OF 2-CHLOROMETHYL-3,5- DIMETHYL-4-METHOX.
• Google Patents. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.
• Pharmaffiliates. 2-(Chloromethyl)-4-methoxy-3-methylpyridine Hydrochloride.
• ChemicalBook. 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride.
• Quick Company. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride.
• Anax Laboratories. 2-(chloromethyl)-4-methoxy-3-methylpyridine hydrochloride.
• Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.

Sources

• 1. 2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride-Products-Jinan Xinnuo Pharmaceutical Technology Co., Ltd. [xinnuopharma.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride | 86604-74-2 [chemicalbook.com]
• 5. 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride manufacturers and suppliers - chemicalbook [chemicalbook.com]
• 6. 2-(Chloromethyl)-4-methoxy-3-methylpyridine HCl - SRIRAMCHEM [sriramchem.com]
• 7. anaxlab.com [anaxlab.com]
• 8. ptfarm.pl [ptfarm.pl]

A Comprehensive Technical Guide to the Solid-State Physical Properties of 4-Chloro-3-methoxy-2-methyl-pyridine

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth analysis of the solid-state physical properties of 4-Chloro-3-methoxy-2-methyl-pyridine, a key intermediate in the synthesis of various pharmaceutical compounds. As a Senior Application Scientist, the following sections are structured to offer not just data, but a practical, field-proven perspective on the experimental methodologies and the scientific reasoning that underpins the characterization of this compound.

Introduction and Structural Elucidation

4-Chloro-3-methoxy-2-methyl-pyridine, with the chemical formula C7H8ClNO, is a substituted pyridine derivative.[1][2][3][4] Its molecular structure is fundamental to its chemical reactivity and physical properties. The arrangement of the chloro, methoxy, and methyl groups on the pyridine ring dictates its polarity, potential for intermolecular interactions, and ultimately its behavior in the solid state.

A precise understanding of its physical properties is paramount in drug development for several reasons:

• Polymorphism: Different crystalline forms (polymorphs) of a substance can exhibit varying solubility, stability, and bioavailability.

• Process Chemistry: Properties like melting point and solubility are critical for designing efficient crystallization, purification, and formulation processes.

• Analytical Method Development: Spectroscopic and thermal properties are essential for developing robust analytical methods for quality control.

Core Physical Properties

A summary of the core physical properties of 4-Chloro-3-methoxy-2-methyl-pyridine is presented below. It is important to note a discrepancy in the reported physical state of this compound, with some sources describing it as a solid and others as a liquid or oil. This suggests that it may be a low-melting solid or that its physical state is highly dependent on purity. The subsequent sections will detail the experimental procedures to definitively characterize its solid-state properties.

Property	Value	Source(s)
Molecular Formula	C7H8ClNO	[1][2][3][4]
Molecular Weight	157.60 g/mol	[1]
CAS Number	107512-34-5	[1][2]
Physical Form	Reported as both solid and liquid/oil	[2]
Predicted Boiling Point	206.1 ± 35.0 °C	[2]

Thermal Analysis: Unveiling Thermal Transitions

Thermal analysis is a cornerstone for characterizing the solid state of a material. Differential Scanning Calorimetry (DSC) is the premier technique for determining melting point, and identifying other thermal events such as glass transitions or polymorphic transformations.

Expertise & Experience in DSC Analysis

The choice of DSC as the initial analytical step is driven by its ability to provide a wealth of information from a small amount of sample. The resulting thermogram offers a "fingerprint" of the material's thermal behavior. For a compound with an ambiguous physical state, DSC can definitively determine if it is a solid at ambient temperature and, if so, its precise melting point.

Protocol for Differential Scanning Calorimetry (DSC)

This protocol outlines a self-validating system for the thermal analysis of 4-Chloro-3-methoxy-2-methyl-pyridine.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) to ensure data accuracy.

• Sample Preparation: Accurately weigh 2-5 mg of the solid 4-Chloro-3-methoxy-2-methyl-pyridine into a standard aluminum DSC pan. Crimp the pan with a lid.

• Reference Preparation: Prepare an empty, hermetically sealed aluminum pan as the reference.

• Experimental Conditions:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to create an inert atmosphere.

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 0 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the expected melting point (e.g., 250 °C).

• Data Analysis: Analyze the resulting thermogram. The melting point is determined as the onset or peak of the endothermic event. The area under the peak corresponds to the enthalpy of fusion.

Caption: Workflow for Crystal Structure Analysis using PXRD.

Spectroscopic Characterization

Spectroscopic techniques provide information about the molecular structure and functional groups present in 4-Chloro-3-methoxy-2-methyl-pyridine.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique that identifies the vibrational modes of the functional groups within the molecule.

• C-H stretching: Aromatic and aliphatic C-H stretching vibrations are expected in the 2800-3100 cm⁻¹ region.

• C=C and C=N stretching: Vibrations associated with the pyridine ring will appear in the 1400-1600 cm⁻¹ region.

• C-O stretching: The methoxy group will exhibit a characteristic C-O stretching band, typically in the 1000-1300 cm⁻¹ range.

• C-Cl stretching: The carbon-chlorine bond will have a stretching vibration in the fingerprint region, generally below 800 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the molecular structure of 4-Chloro-3-methoxy-2-methyl-pyridine by providing detailed information about the chemical environment of the hydrogen and carbon atoms.

• Pyridine Ring Protons: The protons on the pyridine ring will appear as distinct signals in the aromatic region (typically δ 7.0-8.5 ppm).

• Methoxy Protons: The three protons of the methoxy group will give rise to a singlet, likely in the δ 3.5-4.0 ppm range.

• Methyl Protons: The three protons of the methyl group will also appear as a singlet, expected at a higher field (lower ppm value) than the methoxy protons.

Solubility Profile

Protocol for Solubility Determination

• Solvent Selection: Choose a range of solvents with varying polarities, including but not limited to water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, and toluene.

• Equilibrium Solubility Method:

  • Add an excess amount of the solid compound to a known volume of each solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

  • Centrifuge or filter the suspensions to separate the undissolved solid.

  • Analyze the concentration of the compound in the clear supernatant using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy).

• Data Reporting: Express the solubility in terms of mg/mL or mol/L.

Conclusion

The comprehensive physical characterization of 4-Chloro-3-methoxy-2-methyl-pyridine solid is a critical undertaking for its effective utilization in research and development. This guide has provided a framework for a thorough investigation, emphasizing the importance of a multi-technique approach. By employing DSC, PXRD, and spectroscopic methods, researchers can obtain a complete and reliable profile of this important chemical intermediate, thereby ensuring consistency, quality, and optimal performance in its applications.

References

• PubChem. 4-Chloro-3-methoxy-2-methylpyridine. National Center for Biotechnology Information. [Link]

• GSRS. 4-CHLORO-3-METHOXY-2-METHYLPYRIDINE. [Link]

• Google Patents. Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide.

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 107512-34-5 CAS MSDS (4-Chloro-3-methoxy-2-methylpyridine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. clearsynth.com [clearsynth.com]

Protocols & Analytical Methods

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-3-methoxy-2-methylpyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Areas: Synthesis of Proton Pump Inhibitors (PPIs) and Anthelmintic Agents

Executive Summary

The functionalization of the pyridine core is a cornerstone of modern pharmaceutical synthesis. Specifically, 4-chloro-3-methoxy-2-methylpyridine [1] is a critical building block in the development of proton pump inhibitors (e.g., Pantoprazole, Rabeprazole) and various N-heteroaryl anthelmintic agents. This application note provides a comprehensive, self-validating guide to performing nucleophilic aromatic substitution (SNAr) on this scaffold. We contrast two divergent synthetic strategies: the direct, unactivated amination requiring forcing conditions, and the highly efficient, N-oxide-activated methoxylation route.

Mechanistic Rationale: Activation of the Pyridine Core

Understanding the electronic environment of 4-chloro-3-methoxy-2-methylpyridine is essential for rational reaction design.

The Challenge of Direct SNAr: While the pyridine nitrogen exerts an electron-withdrawing effect (-M) that typically activates the 2- and 4-positions for nucleophilic attack, the presence of the 3-methoxy group introduces a competing electron-donating resonance effect (+M). This +M effect significantly neutralizes the electrophilicity at the adjacent C4 position. Coupled with the weak inductive donation (+I) and steric bulk of the 2-methyl group, the C4-chloride becomes highly resistant to displacement. Consequently, direct SNAr with amines requires extreme thermal conditions (e.g., 140 °C for 72 hours) and high-boiling solvents[2].

The N-Oxide Activation Strategy: To bypass these thermodynamic barriers, process chemists employ N-oxidation prior to substitution. Converting the pyridine nitrogen to an N-oxide dramatically enhances its electron-withdrawing capacity. The N-oxide moiety significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic system, highly activating the C4 position toward nucleophilic attack. This electronic manipulation allows SNAr (such as methoxylation) to proceed rapidly under mild conditions (e.g., 65 °C) with excellent yields[3][4].

Divergent SNAr pathways for 4-chloro-3-methoxy-2-methylpyridine.

Quantitative Data Comparison

The table below summarizes the contrasting operational parameters between the unactivated and activated SNAr pathways, highlighting the profound impact of electronic modulation on reaction efficiency.

Parameter	Protocol A: Direct Amination (Unactivated)	Protocol B: Methoxylation (N-Oxide Activated)
Substrate	4-Chloro-3-methoxy-2-methylpyridine	4-Chloro-3-methoxy-2-methylpyridine N-oxide
Nucleophile	Piperazine (2.4 equiv)	Sodium Methoxide (2.0 - 3.0 equiv)
Solvent	Dipropylene glycol monomethyl ether	Methanol
Base/Additive	N,N-Dimethylaniline (1.0 equiv)	None (NaOMe acts as base and nucleophile)
Temperature	140 °C	65 °C (Reflux)
Reaction Time	72 hours	4 - 6 hours
Typical Yield	40 - 60%	85 - 95%

Experimental Protocols

Protocol A: Direct Nucleophilic Substitution (Amination)

Reference standard adapted from anthelmintic drug development pathways[2].

Objective: Synthesis of 1-(3-Methoxy-2-methyl-4-pyridyl)piperazine.

Causality & Design: This protocol utilizes dipropylene glycol monomethyl ether (bp ~190 °C) to safely accommodate the 140 °C reaction temperature required to overcome the high activation energy of the unactivated ring. N,N-dimethylaniline is deliberately chosen as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation and subsequent deactivation of the piperazine nucleophile.

Step-by-Step Procedure:

• Reagent Charging: In a heavy-walled pressure flask or a round-bottom flask equipped with a reflux condenser, add 4-chloro-3-methoxy-2-methylpyridine (0.47 g, 3.0 mmol).

• Solvent & Nucleophile Addition: Add 3.0 mL of dipropylene glycol monomethyl ether, followed by piperazine (1.1 g, 7.2 mmol, 2.4 equiv).

• Base Addition: Introduce N,N-dimethylaniline (0.36 g, 3.0 mmol, 1.0 equiv) to the mixture.

• Thermal Activation: Stir the reaction mixture vigorously and heat to 140 °C for 72 hours. Monitor the reaction progression via LC-MS or TLC (eluent: ethyl acetate/methanol).

• Solvent Removal: Upon completion, cool the mixture to room temperature. Remove the high-boiling solvent under high vacuum (reduced pressure).

• Purification: Purify the crude residue via flash column chromatography on prepacked silica gel. Use a gradient of ethyl acetate and methanol, supplemented with 1% aqueous ammonia to prevent tailing of the highly basic piperazine product.

Protocol B: Activated Nucleophilic Substitution (Methoxylation)

Reference standard adapted from Pantoprazole intermediate synthesis[3][4].

Objective: Synthesis of 3,4-Dimethoxy-2-methylpyridine N-oxide.

Causality & Design: Methanol is strictly used as the solvent to match the nucleophile (methoxide), entirely eliminating the risk of transetherification side reactions. The reaction proceeds at a mild reflux (65 °C) due to the powerful LUMO-lowering effect of the N-oxide group.

Step-by-Step Procedure:

• Preparation: In a dry, round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 4-chloro-3-methoxy-2-methylpyridine N-oxide (1.0 equiv) in anhydrous methanol (approx. 5-10 volumes).

• Nucleophile Introduction: Slowly add sodium methoxide (2.0 to 3.0 equiv). Note: This can be added as a solid or as a pre-prepared 25% w/w solution in methanol.

• Reaction: Attach a reflux condenser and heat the mixture to 65 °C (reflux) with continuous stirring for 4 to 6 hours.

• Quenching: Once LC-MS indicates complete consumption of the starting material, cool the reaction to room temperature. Carefully neutralize the excess base by adjusting the pH to ~7 using dilute hydrochloric acid or acetic acid.

• Extraction: Concentrate the mixture under reduced pressure to remove the majority of the methanol. Dilute the resulting residue with water and extract 3 times with dichloromethane (DCM).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the DCM under reduced pressure to yield the product as a solid.

Workflow for the activated methoxylation of 4-chloro-3-methoxy-2-methylpyridine N-oxide.

Troubleshooting & Analytical Monitoring

• Incomplete Conversion in Protocol A: If the direct amination stalls, verify that the reaction temperature is strictly maintained at 140 °C. The use of a sealed pressure tube may be required if solvent loss occurs. Ensure the N,N-dimethylaniline is anhydrous.

• Over-oxidation / Impurities in Protocol B: When synthesizing the N-oxide precursor, strictly control the equivalents of H₂O₂ and the temperature to prevent degradation of the pyridine ring. During the methoxylation step, ensure the methanol is anhydrous; the presence of water will lead to the formation of the 4-hydroxy byproduct (pyridone tautomer) via competitive hydroxide attack.

References

• PubChem. "4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046." National Center for Biotechnology Information.[Link]

• European Patent Office. "N-heteroaryl compounds with cyclic bridging unit for the treatment of parasitic diseases." EP 2621923 B1 / WO2012041872A1.
• China National Intellectual Property Administration. "Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine." CN103483248A.
• China National Intellectual Property Administration. "The preparation method of 2-hydroxymethyl-3,4-dimethoxypyridines." CN108191745A.

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2012041872A1 - N-heteroaryl compounds with cyclic bridging unit for the treatment of parasitic diseases - Google Patents [patents.google.com]
• 3. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 4. CN108191745A - The preparation method of 2- methylol -3,4- dimethoxy-pyridines - Google Patents [patents.google.com]

Solubility of 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride in methanol

Application Note & Protocol: Thermodynamic Solubility of 4-Chloro-3-methoxy-2-methylpyridine Hydrochloride in Methanol

Executive Summary

4-Chloro-3-methoxy-2-methylpyridine hydrochloride (CAS: 1951439-74-9) is a critical synthetic intermediate heavily utilized in the pharmaceutical development of proton pump inhibitors (PPIs) such as Pantoprazole[1][2]. In process chemistry, understanding the exact solvation mechanics of this intermediate is paramount for optimizing reaction yields, designing crystallization-based purification steps, and conducting impurity profiling. This application note provides a deep-dive into the physical chemistry of its dissolution in methanol and establishes a self-validating, step-by-step protocol for determining its thermodynamic solubility.

Solvation Mechanics & Chemical Context

As a Senior Application Scientist, I emphasize that solubility is never just a static number—it is a dynamic equilibrium dictated by the interplay between crystal lattice energy and solvent interactions.

Methanol (

) is a polar protic solvent. When 4-chloro-3-methoxy-2-methylpyridine is converted into its hydrochloride salt, the protonation of the pyridine nitrogen significantly alters its solid-state properties. The resulting ionic lattice is highly susceptible to disruption by methanol[3]. The solvation is driven by two primary mechanisms:

• Ion-Dipole Interactions: The electronegative oxygen of methanol interacts strongly with the pyridinium cation, while the electropositive hydrogen interacts with the chloride anion.

• Hydrogen Bonding: Methanol acts as both a hydrogen bond donor and acceptor, effectively stabilizing the dissociated ions in solution, a characteristic behavior observed across versatile pyridinium salts[4].

Because of these strong thermodynamic driving forces, pyridine hydrochloride derivatives exhibit vastly superior solubility in methanol compared to their free base counterparts[3][4].

Comparative Solubility Profiles

To illustrate the causality of the salt form on dissolution, Table 1 summarizes the solubility behavior of the target compound alongside its related structural analogs.

Table 1: Comparative Solubility of Pantoprazole Intermediates in Methanol

Compound Name	CAS Number	Chemical Form	Methanol Solubility Profile	Mechanistic Rationale
4-Chloro-3-methoxy-2-methylpyridine HCl	1951439-74-9	Hydrochloride Salt	Highly Soluble (>50 mg/mL)*	Strong ion-dipole interactions and extensive hydrogen bonding with the polar protic solvent lattice[3][4].
4-Chloro-3-methoxy-2-methylpyridine N-oxide	122307-41-9	N-Oxide	Soluble	Solvation driven primarily by dipole-dipole interactions between the N-O bond and methanol[5].
4-Chloro-3-methoxy-2-methylpyridine	107512-34-5	Free Base	Moderately Soluble	Relies on weaker hydrogen bonding with the unprotonated pyridine nitrogen.

*Note: Quantitative baseline extrapolated from the established behavior of standard pyridine hydrochloride salts in methanol.

Experimental Workflow

The following diagram illustrates the logical workflow for determining the absolute thermodynamic solubility of the compound.

Workflow for thermodynamic solubility determination of pyridine hydrochloride salts.

Self-Validating Protocol: Thermodynamic Solubility Determination

To ensure trustworthiness, this protocol utilizes the Shake-Flask Method coupled with a self-validating temperature-cycling checkpoint. This guarantees that the measured value represents true thermodynamic equilibrium, not a metastable kinetic state.

Phase 1: Preparation & Equilibration

• Sample Preparation: Weigh approximately 500 mg of 4-chloro-3-methoxy-2-methylpyridine hydrochloride into a 10 mL glass vial.

• Solvent Addition: Add 5.0 mL of HPLC-grade methanol.

  • Causality: An excess of solid must remain visible. If the solid dissolves completely, add more API until a persistent suspension is formed. Thermodynamic solubility can only be measured when the solution is in equilibrium with the solid phase.

• Isothermal Shaking: Seal the vial tightly and place it in a thermostated orbital shaker at exactly 25.0°C ± 0.1°C. Shake at 200 RPM for 48 hours.

  • Causality: 48 hours is required to overcome the activation energy barrier of dissolution and ensure the lattice breakdown has reached a steady state.

Phase 2: The Self-Validation Checkpoint (Crucial Step)

To prove your system is valid, run a parallel "Supersaturation Control" :

• Prepare a duplicate vial as described above, but heat it to 35°C for 2 hours to force excess compound into solution.

• Cool the vial back to the target 25.0°C and allow it to precipitate and equilibrate alongside the standard sample for 48 hours.

• Validation Rule: If the final quantified concentration of the standard sample (approached from undersaturation) matches the supersaturated control (approached from oversaturation) within an RSD of ≤ 2%, true thermodynamic equilibrium is confirmed.

Phase 3: Phase Separation & Dilution

• Filtration: After 48 hours, draw the suspension into a pre-warmed glass syringe and filter through a 0.45 µm PTFE syringe filter into a clean, pre-weighed volumetric flask.

  • Causality: PTFE is highly compatible with methanol. Filtering removes undissolved micro-particulates that would artificially inflate the HPLC quantification. The syringe must be pre-warmed to 25°C to prevent temperature drops that cause premature precipitation in the needle.

• Immediate Dilution: Immediately dilute the filtrate with mobile phase (e.g., Water/Acetonitrile) by a factor of 1:100 or 1:1000 to fall within the linear range of your HPLC-UV calibration curve.

Phase 4: Solid-State Verification

• Residual Solid Recovery: Isolate the wet residual solid left in the original shake-flask. Dry it gently under a nitrogen stream.

• XRPD Analysis: Analyze the solid via X-Ray Powder Diffraction (XRPD).

  • Causality: Methanol can sometimes induce the formation of methanol solvates or cause the hydrochloride salt to disproportionate back into the free base. Confirming that the residual solid matches the initial API diffraction pattern ensures that the solubility value measured actually corresponds to the pure hydrochloride salt.

References

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 3. Pyridine hydrochloride – a multifunctional helper in chemical synthesis | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 4. Pyridine hydrochloride | 628-13-7 | Benchchem [benchchem.com]
• 5. chembk.com [chembk.com]

Protocol for N-oxidation of 4-Chloro-3-methoxy-2-methyl-pyridine

Technical Application Note: Selective N-Oxidation of 4-Chloro-3-methoxy-2-methyl-pyridine

Executive Summary

This technical guide outlines a high-fidelity protocol for the N-oxidation of 4-Chloro-3-methoxy-2-methyl-pyridine (CAS: 100487-82-9) to its N-oxide derivative (CAS: 122307-41-9). This transformation is a critical node in the synthesis of Benzimidazole-based Proton Pump Inhibitors (PPIs), specifically Rabeprazole .

While standard pyridine oxidation protocols exist, this specific substrate presents a unique "push-pull" electronic environment: the electron-donating 2-methyl and 3-methoxy groups compete with the electron-withdrawing 4-chloro substituent. Furthermore, the steric congestion at the 2- and 3-positions necessitates a protocol that maximizes oxidant accessibility while suppressing nucleophilic displacement of the labile 4-chloro group.

This guide presents two validated methodologies:

• Method A (Bench/Discovery): m-CPBA oxidation for rapid, high-purity isolation.

• Method B (Process/Scale-Up): Tungstate-catalyzed Hydrogen Peroxide oxidation for "green," scalable manufacturing.

Mechanistic Insight & Strategic Design

The Chemical Challenge

The target substrate contains a nitrogen atom whose nucleophilicity is modulated by three substituents.

• Activation: The 3-methoxy (+R effect) and 2-methyl (+I effect) groups increase the electron density on the ring, generally making the nitrogen lone pair more nucleophilic than in unsubstituted pyridine.

• Deactivation: The 4-chloro (-I effect) group withdraws electron density. However, in N-oxidation, the primary driver is the availability of the N-lone pair.

• Risk Factor: The resulting N-oxide activates the 4-position towards Nucleophilic Aromatic Substitution (

  ). Harsh conditions or the presence of strong nucleophiles (e.g., hydroxide at high temperatures) can lead to the displacement of the chlorine atom, forming impurities.

Reaction Pathway Visualization

The following diagram illustrates the parallel workflows for Method A and Method B, highlighting the critical control points.

Caption: Dual-pathway workflow comparing the m-CPBA bench protocol (Blue) and the Tungstate-catalyzed process protocol (Red).

Experimental Protocols

Method A: m-CPBA Oxidation (Gold Standard for Research)

Best for: Small scale (<10g), rapid optimization, high purity requirements.

Reagents:

• Substrate: 4-Chloro-3-methoxy-2-methyl-pyridine (1.0 eq)

• Oxidant: m-Chloroperoxybenzoic acid (m-CPBA), 70-75% wt (1.2 - 1.5 eq)

• Solvent: Dichloromethane (DCM) or Chloroform (

  )

• Quench: Saturated aq.

  (Sodium thiosulfate) and sat. aq. .

Procedure:

• Preparation: Dissolve 10.0 mmol of the pyridine substrate in 50 mL of DCM in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Addition: Dissolve m-CPBA (12.0 mmol active oxidant) in 30 mL DCM. Add this solution dropwise to the reaction flask over 20 minutes. Note: Dropwise addition prevents localized exotherms which can degrade the regioselectivity.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir for 3–5 hours. Monitor by TLC (MeOH:DCM 1:10) or HPLC.[1] The N-oxide is significantly more polar than the starting material.

• Workup (Critical):

  • Cool the mixture to 0°C.

  • Peroxide Quench: Add saturated

    solution (20 mL) and stir vigorously for 15 mins to destroy excess peroxide (starch-iodide test to confirm).

  • Acid Removal: Add saturated

    solution (50 mL) to neutralize the m-chlorobenzoic acid byproduct (converting it to the water-soluble sodium salt).

  • Separate the organic layer.[1][2][3][4] Extract the aqueous layer with DCM (2 x 30 mL).

• Purification: Dry combined organics over

  , filter, and concentrate in vacuo. The residue is often pure enough for subsequent steps. If necessary, purify via flash chromatography (Gradient: 0-5% MeOH in DCM).

Method B: Tungstate-Catalyzed Oxidation (Green/Industrial)

Best for: Scale-up (>50g), cost reduction, avoiding chlorinated byproducts.

Reagents:

• Substrate: 4-Chloro-3-methoxy-2-methyl-pyridine (1.0 eq)

• Oxidant: Hydrogen Peroxide (

  ), 35% aq.[4] (1.5 - 2.0 eq)

• Catalyst: Phosphotungstic acid (

  ), 20% aq. solution (0.05 eq) or Sodium Tungstate ( ).

• Solvent: Water (Process solvent).

Procedure:

• Catalyst Loading: In a reactor, charge the pyridine substrate (e.g., 250g) and add the 20% phosphotungstic acid solution.[4] Stir to form a suspension/emulsion.

• Thermal Activation: Heat the mixture to 85–90°C .

• Oxidant Addition: Add 35%

  dropwise over 1-2 hours. Caution: Reaction is exothermic. Maintain temperature control.

• Digestion: Maintain at 85°C for 5 hours.

• Workup:

  • Cool to 30°C.[3]

  • pH Adjustment: Slowly add 12% NaOH solution to adjust pH to 7–9 . Crucial: Do not exceed pH 9 to avoid hydrolyzing the 4-chloro group.

  • Extraction: Extract the product with DCM (or Ethyl Acetate for a greener profile).

  • Recovery: The aqueous phase containing the tungstate catalyst can often be re-acidified and recycled in continuous processes.

• Isolation: Dry the organic phase and evaporate to yield the solid N-oxide (Yield typically 90-95%).

Data Analysis & Validation

Quantitative Comparison of Methods

Feature	Method A (m-CPBA)	Method B ( /Tungstate)
Yield	85 - 92%	90 - 95%
Reaction Time	3 - 5 Hours	5 - 7 Hours
Temperature	0°C to RT	85 - 90°C
Atom Economy	Low (produces m-CBA waste)	High (produces )
Safety Profile	Moderate (Peroxide handling)	High (No organic peroxides accumulated)
Scalability	Poor (Solvent/Waste volume)	Excellent (Aqueous/Catalytic)

Analytical Expectations

• HPLC Purity: Target >98% (area %).

• 1H-NMR (CDCl3, 400 MHz):

  • Alpha-Proton Shift: The proton at the 6-position (ortho to Nitrogen) will experience a significant downfield shift compared to the starting material due to the N-oxide anisotropy and positive charge on Nitrogen.

  • Starting Material: ~8.2 ppm.[5]

  • N-Oxide Product: ~8.1 - 8.3 ppm (Shift is subtle but distinct; often broadening occurs).

  • Methoxy:[2][6] Singlet at ~3.8-3.9 ppm.

  • Methyl: Singlet at ~2.5 ppm.

Safety & Troubleshooting

• Thermal Runaway: N-oxidation is exothermic. In Method B, accumulation of unreacted

  at low temperatures followed by rapid heating can cause an explosion. Always add peroxide at reaction temperature or with strict dosing control.

• Over-Oxidation: Unlikely with this substrate, but monitoring is required to ensure no attack on the methoxy group occurs (rare).

• Skin Irritation: 4-chloropyridines are potent skin irritants and sensitizers. Handle with double nitrile gloves and in a fume hood.

• Waste Disposal:

  • Method A: The aqueous waste contains m-chlorobenzoate and must be treated as organic waste.

  • Method B: Aqueous waste contains heavy metals (Tungsten). Must be segregated for metal recovery/disposal.

References

• Byk Gulden Lomberg Chemische Fabrik GmbH. (2017). Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide.

• PrepChem. (n.d.). Synthesis of 4-methoxy-2,3,5-trimethylpyridine N-oxide. [Link]

• Master Organic Chemistry. (2025). m-CPBA (meta-chloroperoxybenzoic acid). [Link]

• MDPI. (2021). Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA). [Link]

Sources

• 1. Preparation method of rabeprazole chloride and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 374. Syntheses of heterocyclic compounds. Part X. Halogen substituted N-oxides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. 4-Chloro-3-methoxy-2-methylpyridine N-oxide synthesis - chemicalbook [chemicalbook.com]

Application Note: Handling Precautions &amp; Protocols for 4-Chloro-3-methoxy-2-methyl-pyridine Hydrochloride

Executive Summary

4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride (CAS: 1951439-74-9 for HCl salt; Free base CAS: 107512-34-5) is a critical heterocyclic intermediate employed primarily in the synthesis of proton pump inhibitors (PPIs) such as Rabeprazole and Pantoprazole .

Due to the presence of the 4-chloro substituent and the pyridine nitrogen, this compound exhibits significant reactivity toward nucleophiles (specifically thiols) and is prone to hydrolysis under basic conditions. Furthermore, as a hydrochloride salt, it is hygroscopic and potentialy corrosive. This guide outlines the rigorous handling, storage, and application protocols required to maintain the chemical integrity of the intermediate and ensure operator safety during drug development workflows.

Physicochemical Profile & Hazard Identification

Chemical Identity

Property	Detail
Chemical Name	4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride
Common Alias	Rabeprazole Chloro-Intermediate (HCl Salt)
CAS Number	1951439-74-9 (HCl Salt) / 107512-34-5 (Free Base)
Molecular Formula	C₇H₉Cl₂NO
Molecular Weight	194.06 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol, DMSO; Sparingly soluble in DCM
pKa	~3.5 (Pyridine nitrogen)

GHS Hazard Classification

Signal Word: DANGER

Hazard Class	H-Code	Hazard Statement
Skin Corrosion/Irritation	H315	Causes skin irritation.
Serious Eye Damage	H318	Causes serious eye damage.
Acute Toxicity (Oral)	H302	Harmful if swallowed.
STOT - Single Exposure	H335	May cause respiratory irritation.
Corrosive to Metals	H290	May be corrosive to metals (due to HCl).

Storage & Stability Protocol

The hydrochloride salt form confers stability against oxidation but introduces hygroscopicity. Improper storage leads to hydrolysis of the chloro-group (forming the pyridone impurity) or aggregation.

Environmental Control[2]

• Temperature: Store at 2°C to 8°C for long-term stability. Short-term handling at ambient temperature (20-25°C) is acceptable.

• Atmosphere: Hygroscopic. Must be stored under Inert Gas (Argon or Nitrogen) .

• Container: Tightly sealed glass or HDPE containers with a Teflon-lined cap. Avoid metal containers due to potential corrosion.

Degradation Indicators

• Color Change: Transition from white/off-white to yellow/brown indicates oxidation or free-base degradation.

• Texture: Clumping or liquefaction indicates moisture absorption (deliquescence).

Safe Handling & Containment Strategy

Engineering Controls

• Primary Containment: All weighing and transfer operations must be performed inside a Chemical Fume Hood with a face velocity of >0.5 m/s.

• Humidity Control: For large-scale dispensing (>100g), use a glove box or a room with relative humidity (RH) <40% to prevent rapid water uptake.

Personal Protective Equipment (PPE)

• Respiratory: NIOSH-approved N95/P100 respirator if dust generation is likely.

• Skin: Double nitrile gloves (0.11 mm min. thickness). Change immediately if splashed.

• Eyes: Chemical splash goggles. A face shield is recommended during reactor loading.

Handling Workflow Diagram

The following diagram illustrates the critical decision nodes for safe handling.

Caption: Operational workflow for handling 4-Chloro-3-methoxy-2-methyl-pyridine HCl from storage to disposal.

Application Protocol: Synthesis of Rabeprazole Sulfide Intermediate

Context: The primary application of this intermediate is the nucleophilic substitution with 2-Mercaptobenzimidazole to form the sulfide precursor of Rabeprazole.

Reaction Mechanism

The 4-chloro position is activated by the pyridine nitrogen. However, as an HCl salt, the pyridine nitrogen is protonated, which actually increases electrophilicity but requires a base (NaOH/KOH) to neutralize the salt and facilitate the nucleophilic attack of the thiolate.

Experimental Procedure (Bench Scale: 10g)

Reagents:

• 4-Chloro-3-methoxy-2-methyl-pyridine HCl (10.0 g, 51.5 mmol)

• 2-Mercaptobenzimidazole (8.5 g, 56.6 mmol)

• Sodium Hydroxide (NaOH) (4.5 g, 112.5 mmol)

• Solvent: Methanol (50 mL) / Water (10 mL)

Step-by-Step Protocol:

• Preparation of Thiolate Solution:

  • In a 250 mL Round Bottom Flask (RBF), dissolve 4.5 g NaOH in 10 mL water.

  • Add 50 mL Methanol.

  • Add 8.5 g 2-Mercaptobenzimidazole. Stir at room temperature until fully dissolved (formation of sodium thiolate).

• Addition of Pyridine Intermediate:

  • CRITICAL STEP: Cool the thiolate solution to 0-5°C using an ice bath. Reason: Exothermic reaction; controlling temp prevents impurity formation.

  • Slowly add 4-Chloro-3-methoxy-2-methyl-pyridine HCl solid portion-wise over 15 minutes.

  • Observation: The solution may turn slightly cloudy as NaCl precipitates.

• Reaction Maintenance:

  • Allow the mixture to warm to Room Temperature (25°C).

  • Heat to reflux (60-65°C) for 3–4 hours.

  • Monitor: Check via TLC (DCM:MeOH 9:1) or HPLC.[1][2][3] The starting material (Pyridine HCl) should disappear.

• Workup:

  • Distill off Methanol under reduced pressure.

  • Add Water (100 mL) to the residue.[4]

  • Extract with Dichloromethane (DCM) (2 x 50 mL).

  • Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

Reaction Pathway Diagram

Caption: Synthesis pathway for Rabeprazole Sulfide, highlighting the critical competition between substitution and hydrolysis.

Emergency Response & Waste Disposal

Spill Cleanup

• Evacuate: Clear the immediate area if dust is airborne.

• PPE: Wear full goggles, N95 mask, and double gloves.

• Neutralization: Cover the spill with Sodium Bicarbonate (NaHCO₃) or Soda Ash to neutralize the acidity (HCl).

• Collection: Sweep up carefully (avoid raising dust) or use a HEPA vacuum. Place in a sealed hazardous waste container.

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes. Seek medical attention immediately (Risk of corneal damage).

• Skin Contact: Wash with soap and water. If irritation persists (redness/blistering), seek medical help.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Disposal

• Classification: Halogenated Organic Waste.

• Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a chemical incinerator equipped with an afterburner and scrubber (to handle HCl/NOx emissions). Do not drain.

References

• Asian Journal of Pharmaceutical Research. (2013). An Efficient Synthesis of Rabeprazole Sodium.[2][5]Link

• BenchChem. (2025).[5] The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide.Link

• MolCore. (2025). 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride Product Data.Link

• PubChem. (2025). 4-Chloro-3-methoxy-2-methylpyridine Compound Summary.Link

• ChemicalBook. (2025). 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride synthesis.[6]Link

Sources

• 1. 3,4-Dimethoxy-2-pyridinemethanol | 72830-08-1 [chemicalbook.com]
• 2. asianjpr.com [asianjpr.com]
• 3. ingentaconnect.com [ingentaconnect.com]
• 4. 2,6-Dimethoxypyridine | 6231-18-1 | Benchchem [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]

Precision Solvent Engineering for 4-Chloro-3-methoxy-2-methyl-pyridine Cross-Couplings

Application Note & Protocol Guide | Version 2.1

Abstract

This guide provides a technical framework for solvent selection in Palladium-catalyzed cross-coupling reactions of 4-Chloro-3-methoxy-2-methyl-pyridine (CAS: 107512-34-5).[1][2] Unlike simple aryl chlorides, this substrate presents a unique "push-pull" electronic profile: the electron-deficient pyridine ring activates the C4-position, while the C3-methoxy group donates electron density, potentially retarding oxidative addition.[2] Furthermore, the pyridine nitrogen poses a significant risk of catalyst poisoning. This note details how solvent choice dictates reaction kinetics, catalyst longevity, and green chemistry compliance, providing validated protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings.[2]

Substrate Analysis & Solvent Logic

The "Push-Pull" Electronic Challenge

Success with 4-Chloro-3-methoxy-2-methyl-pyridine requires understanding its competing electronic effects.

• Activation (Pull): The pyridine nitrogen (electronegative) pulls density, making the C4-Cl bond susceptible to oxidative addition by Pd(0).

• Deactivation (Push): The C3-methoxy group is an Electron Donating Group (EDG).[1] Through resonance, it pushes density into the ring, partially counteracting the activation at C4.

• Steric/Coordination Risk: The C2-methyl group provides some steric shielding, but the unhindered Pyridine-N remains a potent ligand that can displace phosphines on Palladium, arresting the catalytic cycle (Catalyst Poisoning).[2]

Solvent Implication: The solvent must be non-coordinating enough to allow the ligand to bind Pd, yet polar enough to solubilize the polar substrate and stabilize the charged intermediates of the oxidative addition complex.

Mechanistic Visualization

The following diagram illustrates the critical points where solvent choice impacts the catalytic cycle.

Figure 1: Mechanistic impact of solvent polarity and coordination on the catalytic cycle.[2] Polar solvents stabilize the oxidative addition intermediate but increase the risk of competitive binding.

Solvent Selection Matrix

The following table synthesizes physicochemical properties with experimental suitability for this specific pyridine scaffold.

Solvent Class	Specific Solvent	Boiling Point (°C)	Green Score*	Suitability	Technical Notes
Ethers (Cyclic)	2-MeTHF	80	High	Excellent	Recommended. Bio-derived.[1][2] Higher BP than THF allows faster kinetics.[1] Immiscible with water (easy workup).
Ethers (Cyclic)	1,4-Dioxane	101	Low	Good	"Legacy" standard.[1][2] Good solubility, but toxic and prone to peroxide formation.[3] Difficult to remove completely.
Aromatics	Toluene	110	Medium	High	Best for Buchwald-Hartwig.[1] Non-coordinating; prevents catalyst poisoning.[1] Requires heating to dissolve polar substrates.
Alcohols	t-Amyl Alcohol	102	High	Medium	Good for polar substrates.[1] Can interfere with electrophilic partners.[1] Useful for "green" aqueous micellar couplings.[1]
Polar Aprotic	DMF / NMP	153 / 202	Low	Low	Avoid. High risk of coordinating to Pd.[1] Difficult to remove. Use only if solubility is impossible elsewhere.
Chlorinated	DCM	40	Low	Poor	Boiling point too low for difficult oxidative additions.[1] Good for workup, not reaction.

*Green Score based on GSK/ACS solvent selection guides (Safety, Health, Environment).

Experimental Protocols

Protocol A: Green Suzuki-Miyaura Coupling

Objective: Coupling 4-Chloro-3-methoxy-2-methyl-pyridine with an aryl boronic acid using a sustainable solvent system.[1][2] Solvent System: 2-MeTHF / Water (Biphasic).

Rationale:

• 2-MeTHF: derived from corncobs, higher reaction temp (80°C) than THF, separates cleanly from water.[2]

• Biphasic: Allows inorganic salts (Base) to stay in water while the catalyst/substrate remain in organic phase, protecting the catalyst.

Materials:

• Substrate: 1.0 equiv (e.g., 1.0 g, 6.35 mmol)

• Aryl Boronic Acid: 1.2 equiv[1][4]

• Catalyst: Pd(dppf)Cl₂·DCM (3 mol%) or XPhos Pd G3 (2 mol%) for difficult partners.

• Base: K₂CO₃ (2.5 equiv)

• Solvent: 2-MeTHF (10 mL) / Water (2 mL)[1]

Step-by-Step:

• Preparation: Charge a reaction vial with the chloropyridine, boronic acid, and base.

• Inerting: Seal the vial and cycle Vacuum/Argon (3x) to remove oxygen (critical to prevent homocoupling).

• Solvent Addition: Add degassed 2-MeTHF and Water via syringe.

• Catalyst Addition: Under positive Argon flow, add the Pd-catalyst quickly. (Adding catalyst last prevents pre-activation decomposition).

• Reaction: Heat block to 80°C with vigorous stirring (1000 rpm). The biphasic mixture requires high shear to mix.

• Monitoring: Check HPLC/TLC at 2 hours. If conversion <50%, increase temp to 90°C (reflux).

• Workup: Cool to RT. The layers will separate instantly. Drain aqueous layer.[1] Wash organic layer with brine.[1][4] Dry over MgSO₄.[1][5]

Protocol B: Anhydrous Buchwald-Hartwig Amination

Objective: Amination of the C4-position.[1][2] Solvent System: Toluene (Anhydrous).[1]

Rationale:

• Toluene: Non-polar nature destabilizes the lone pair on the pyridine nitrogen, reducing its ability to poison the Pd center.

• Strictly Anhydrous: Water kills the active amide base (NaOtBu).

Materials:

• Substrate: 1.0 equiv

• Amine: 1.2 equiv[1][5]

• Catalyst: Pd(OAc)₂ (2 mol%) + BINAP (4 mol%) OR BrettPhos Pd G3 (2 mol%).

• Base: NaOtBu (1.4 equiv) - Must be fresh/white powder, not yellow.[1][2]

• Solvent: Toluene (0.2 M concentration).

Step-by-Step:

• Drying: Flame-dry the reaction vessel under vacuum; backfill with Argon.

• Solids: Add Pd-precatalyst, Ligand, Base, and Substrate (if solid) in a glovebox or under strict Schlenk conditions.

• Solvent: Add anhydrous Toluene.

• Amine: Add liquid amine via syringe.[1]

• Reaction: Heat to 100-110°C .

  • Note: The 3-methoxy group makes the ring electron-rich, so high temperature is required to force oxidative addition.[1][2]

• Workup: Filter through a Celite pad (eluting with EtOAc) to remove palladium black and salts before aqueous wash.

Solvent Screening Decision Tree

Use this workflow to determine the optimal solvent for your specific coupling partner.

Figure 2: Decision tree for selecting the optimal solvent system based on reaction tolerance and sustainability goals.

Troubleshooting & Optimization

Observation	Probable Cause	Solvent-Based Solution
Low Conversion (<20%)	Catalyst Poisoning by Pyridine-N	Switch to Toluene (non-polar).[1][2] Increase temperature to 110°C to promote ligand exchange.
Protodeboronation	Boronic acid instability in water	Switch from Dioxane/Water to Anhydrous THF or 2-MeTHF with solid base (K₃PO₄).[1]
Dehalogenation	Hydride source in solvent	Avoid Ethanol/Isopropanol.[1] Ensure Toluene/Dioxane are peroxide-free.[1]
Black Precipitate (Pd Black)	Catalyst decomposition	Ligand is detaching.[1] Use a coordinating solvent like 2-MeTHF or add 10% DMF co-solvent to stabilize Pd.

References

• National Institutes of Health (PMC). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link][1]

• Catalysis Consulting. Case Study: Solvent Selection for a Suzuki Reaction (Scale-up Optimization). [Link]

• Lipshutz, B. H., & Ghorai, S. Transition Metal Catalyzed Cross-Couplings in Water at Room Temperature. (Green Chemistry context for micellar catalysis). [Link]

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Guide: Optimizing the Chlorination of 4-Chloro-3-methoxy-2-methyl-pyridine

Executive Summary & Core Directive

The conversion of 3-methoxy-2-methyl-4(1H)-pyridone to 4-chloro-3-methoxy-2-methyl-pyridine is a critical intermediate step in the synthesis of proton pump inhibitors like Pantoprazole.[1] The standard industrial challenge lies in the "deoxychlorination" of the electron-rich pyridone ring.[1]

While traditional neat reflux in Phosphorus Oxychloride (

) is common, it often suffers from difficult workups, high acidic waste, and thermal decomposition (tar formation).[1] This guide advocates for a Vilsmeier-Haack reagent-assisted protocol (using DMF as a catalyst/solvent) to lower reaction temperatures, improve atom economy, and stabilize the yield.[1]

Mechanistic Insight & Workflow

To troubleshoot yield issues, one must understand the activation energy barrier.[1] The starting material exists predominantly as the 4-pyridone tautomer, which is less reactive toward nucleophilic attack than the 4-hydroxypyridine form.[1]

The Chemical Logic:

• Activation:

  binds to the carbonyl oxygen, converting it into a good leaving group (dichlorophosphate).[1]

• Catalysis (Critical): The addition of N,N-Dimethylformamide (DMF) forms the highly reactive chloroiminium species (Vilsmeier reagent), which attacks the pyridone oxygen far more aggressively than

  alone.[1]

• Substitution: Chloride ion (

  ) performs a Nucleophilic Aromatic Substitution ( ), displacing the activated oxygen.

Visualization: Reaction Pathway & Logic[1][2]

Figure 1: Mechanistic flow of the chlorination step, highlighting the critical role of DMF activation and the risks of hydrolysis and thermal degradation.[1]

Optimized Protocol (Vilsmeier-Assisted)

This protocol replaces the "Neat Reflux" method.[1] It is designed to be self-validating: if the color change in Step 2 does not occur, the activation has failed.[1]

Reagents:

• Precursor: 3-Methoxy-2-methyl-4(1H)-pyridone (1.0 eq)[1]

• Reagent:

  (1.5 - 2.0 eq) — Reduced from typical 5-10 eq[1]

• Catalyst: DMF (0.1 - 0.5 eq)[1]

• Solvent: Toluene (for workup)

Step-by-Step Methodology:

• Charging: In a dry reactor under

  , charge 3-Methoxy-2-methyl-4(1H)-pyridone.

• Activation: Add

  slowly at room temperature. Then, add DMF dropwise.[1][2]

  • Observation: The reaction is exothermic.[1][3] A color change to light yellow/orange indicates the formation of the active Vilsmeier species.[1]

• Reaction: Heat to 80–90°C (Do not exceed 100°C). Stir for 4–6 hours.

  • Validation: Monitor by TLC/HPLC. Disappearance of the polar pyridone peak confirms conversion.[1]

• Distillation (Critical for Yield): Vacuum distill excess

  before quenching. This prevents the formation of massive amounts of phosphoric acid during water addition, which can solubilize the product and lower extraction yield.

• Quenching: Dilute the residue with Toluene. Pour the mixture slowly into ice water (0–5°C).

• Neutralization: Adjust pH to 9–10 using 30% NaOH or

  .

  • Note: The free base is liberated here.[1] If the pH is < 7, the product remains protonated in the aqueous layer and will be lost.

• Extraction: Separate the organic (Toluene) layer. Wash with brine.[2] Dry over

  and concentrate.

Troubleshooting Center & FAQs

Category 1: Low Yield & Conversion[1][4]

Q: I see starting material remaining even after 10 hours of reflux. Why? A: This is likely due to "wet" reagents or insufficient activation.

• The Cause:

  degrades rapidly in the presence of moisture to form Phosphoric acid ( ), which is non-reactive for this transformation.

• The Fix: Ensure

  is distilled or fresh. Introduce DMF (0.1 eq). The DMF acts as a catalyst carrier, effectively lowering the activation energy and driving the reaction to completion at lower temperatures [1].[1]

Q: My extraction yield is very low (<50%), but TLC showed full conversion. A: You likely lost the product to the aqueous phase during workup.[1]

• The Cause: Pyridines are basic.[1] If the quenching solution is acidic (pH < 7), the product exists as the pyridinium hydrochloride salt, which is water-soluble.[1]

• The Fix: You must adjust the pH of the aqueous quench to 9–11.[1] This deprotonates the nitrogen, ensuring the molecule is neutral and partitions into the organic solvent (Toluene/DCM) [2].

Category 2: Impurity Profile (Tar/Blackening)

Q: The reaction mixture turned into a black tar. Can I save it? A: No, tar indicates irreversible polymerization.[1]

• The Cause: Overheating (>110°C) or lack of solvent.[1] Pyridones are thermally sensitive. Neat

  reflux often requires high temperatures that degrade the electron-rich methoxy group.[1]

• The Fix: Switch to the DMF-catalyzed method described above. It allows the reaction to proceed at 80–90°C. If using neat

  , reduce the bath temperature and ensure efficient stirring to prevent hot spots.[1]

Category 3: Safety & Waste[1]

Q: The quenching step is violently exothermic.[1] How do I manage this on a scale-up? A: Never quench the crude reaction mixture directly if it contains excess

.[1]

• The Protocol: Strip off excess

  under reduced pressure (vacuum distillation) first. This recovers the reagent for reuse and drastically reduces the exotherm during the water quench.

• Alternative: If distillation is not possible, dilute the reaction mixture with Toluene before pouring it into ice water.[1] The solvent acts as a heat sink.[1]

Data Comparison: Neat vs. Catalytic Method

Parameter	Traditional Neat	Optimized DMF-Catalyzed	Benefit
POCl3 Equivalents	5.0 – 10.0 eq	1.5 – 2.0 eq	Reduced Waste/Cost
Temperature	Reflux (105°C+)	80 – 90°C	Less Decomposition
Time	10 – 12 Hours	4 – 6 Hours	Throughput
Yield (Isolated)	75 – 80%	88 – 92%	Efficiency
Workup Safety	High Exotherm	Managed Exotherm	Safety

References

• Zhang, Z., et al. (2012).[1] Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine. CN Patent CN103483248A. Link

  • Citation for the use of DMF to form Vilsmeier reagent and reduce acid wastew

• Sun, Z., Wang, H., Wen, K. (2012).[1][4] Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(4), 4533-4544.[1][5] Link

  • Citation for equimolar POCl3 usage and quenching protocols to prevent hydrolysis.

• Liang, X., et al. (2006). Improvement on the Synthesis of 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine. Chinese Journal of Pharmaceuticals. Link

  • Citation for optimizing chlorination conditions of similar pyridine deriv

Sources

• 1. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 2. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-Chloro-3-methoxy-2-methylpyridine

The following guide is designed as a specialized technical support resource for the purification of 4-Chloro-3-methoxy-2-methylpyridine (CAS: 107512-34-5). It adopts a "Problem-Solution" format tailored for bench scientists, emphasizing mechanistic understanding and reproducibility.

Status: Operational Role: Senior Application Scientist Topic: Downstream Processing & Chromatography

Compound Profile & Separation Physics

Before attempting purification, you must understand the "personality" of your molecule. 4-Chloro-3-methoxy-2-methylpyridine is a multi-functionalized pyridine.

• Basicity: The pyridine nitrogen is basic (pKa

  4–5). The 2-methyl and 3-methoxy groups are electron-donating, increasing basicity, while the 4-chloro group is electron-withdrawing, tempering it.[1] Implication: It will interact strongly with acidic silanol groups on silica gel, leading to severe tailing if unaddressed.[2]

• Physical State: Often isolated as a light brown oil or low-melting solid.[1] Implication: Wet loading can lead to band broadening; dry loading is recommended.

• Stability: The 4-chloro substituent is susceptible to nucleophilic attack (hydrolysis) under strongly acidic or forcing conditions, potentially generating the 4-hydroxy (pyridone) impurity.[1]

Pre-Column Optimization (The "Golden Rule")

Q: The crude mixture is very dark/tarry. Should I load this directly onto the column? A: Absolutely not. Direct loading of tarry reaction mixtures degrades column resolution and fouls the stationary phase.

Protocol: Acid-Base Workup (The "Chemical Filter") Before chromatography, exploit the basicity of the pyridine to remove non-basic impurities (like the starting material 3-methoxy-2-methyl-4-pyrone or neutral tars).[1]

• Dissolve crude oil in Ethyl Acetate (EtOAc).

• Extract with 1M HCl (3x). The product moves to the aqueous phase (pyridinium salt); neutral impurities stay in organic.

• Wash the aqueous layer with fresh EtOAc to remove entrained neutrals.

• Basify the aqueous layer carefully with saturated NaHCO

  or NaOH to pH ~9-10.

• Extract back into Dichloromethane (DCM) (3x).

• Dry (Na

  SO ) and concentrate.

  • Result: A much cleaner crude oil that requires a smaller column and less solvent.

Chromatography Execution Guide

Recommended Stationary & Mobile Phases

Parameter	Recommendation	Technical Rationale
Stationary Phase	Silica Gel 60 (Spherical, 40–75 µm)	Spherical particles pack more uniformly, reducing channeling and improving resolution of regioisomers.[1]
Mobile Phase A	Hexane / Ethyl Acetate (Gradient)	Standard system for separating non-polar impurities.
Mobile Phase B	DCM / Methanol (95:5)	Stronger eluent for the product if it retains too strongly.
Modifier (CRITICAL)	1% Triethylamine (TEA)	Mandatory. TEA blocks acidic silanol sites, preventing the pyridine nitrogen from "sticking" and tailing.

Workflow Visualization

The following diagram outlines the decision logic for purification.

Figure 1: Decision matrix for solvent selection and workflow execution.

Troubleshooting & FAQs

Issue 1: Severe Tailing (Streaking)

Q: My product elutes as a long streak spanning 10+ fractions, contaminating everything. Why? A: This is "Silanol Effect." The basic nitrogen is hydrogen-bonding to the acidic silica surface.[1]

• Immediate Fix: Add 1% Triethylamine (TEA) or 1% aqueous Ammonia to your mobile phase.

• Protocol: Pre-flush the column with 2 column volumes (CV) of the mobile phase containing the base before loading your sample. This "neutralizes" the column in advance.

Issue 2: Product Decomposition

Q: I see a new spot at the baseline (Rf=0) that wasn't there before the column. Did I lose my product? A: You likely hydrolyzed the 4-chloro group to the 4-hydroxy derivative (pyridone), which is very polar and stays at the baseline.[1]

• Cause: Silica is naturally acidic (pH ~5). Prolonged exposure can hydrolyze the chloro group.

• Prevention:

  • Run a fast column (Flash chromatography). Do not let the compound sit on silica overnight.

  • Use the TEA modifier (as above); it raises the pH of the silica environment, protecting the acid-sensitive chloride.

Issue 3: Solubility & Loading

Q: The oil doesn't dissolve well in Hexane/EtOAc. Can I load it in DCM? A: Loading a DCM solution onto a Hexane column usually causes the sample to "crash out" or band-broaden immediately.

• Solution (Dry Loading):

  • Dissolve the crude oil in a minimal amount of DCM.

  • Add Celite 545 or Silica Gel (1:2 ratio w/w).

  • Evaporate to dryness on a rotovap until you have a free-flowing powder.

  • Pour this powder on top of your packed column.[3] This ensures a tight starting band.

Issue 4: Impurity Separation

Q: I have a persistent impurity running just above my product. What is it? A: If you synthesized this via Vilsmeier cyclization, it could be the non-chlorinated intermediate or a regioisomer.

• Strategy: Switch selectivity. If you are using Hexane/EtOAc, try DCM/Ether or Toluene/Acetone . Toluene often provides unique selectivity for aromatic systems (pi-pi interactions).[1]

References

• BenchChem Technical Support. (2025).[2][3][4][5] Troubleshooting common issues in pyridine synthesis and purification. Retrieved from

• Sigma-Aldrich. (n.d.). 4-Chloro-3-methoxy-2-methylpyridine Product Specification & Safety Data. Retrieved from [1][6]

• Google Patents. (2012). CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.[1] Retrieved from

• University of Victoria. (n.d.). Column Chromatography: Adsorbents and Solvent Systems. Retrieved from

Sources

• 1. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Chloro-3-methoxy-2-methylpyridine | 107512-34-5 [sigmaaldrich.com]

Technical Support Center: Purification of 4-Chloro-3-methoxy-2-methyl-pyridine HCl

Executive Summary

This guide addresses the purification of 4-Chloro-3-methoxy-2-methyl-pyridine HCl (CAS: 107512-34-5 / Analogous salts). This intermediate is critical in the synthesis of Proton Pump Inhibitors (PPIs) like Pantoprazole and Rabeprazole.

Critical Warning: This molecule contains a 4-chloro group on a protonated pyridine ring. It is highly susceptible to Nucleophilic Aromatic Substitution (

) . Exposure to water at high temperatures or basic conditions will cause rapid hydrolysis to the corresponding 4-pyridone impurity (4-hydroxy derivative), which is difficult to remove.

Part 1: Solvent Selection Matrix

The solubility profile of Pyridine HCl salts is dominated by the ionic lattice energy. They are generally soluble in protic polar solvents and insoluble in non-polar aprotic solvents.

Solvent System	Role	Suitability	Technical Notes
Isopropanol (IPA)	Primary	High	Best balance. Dissolves the salt at reflux ( C) but shows reduced solubility at C. Less likely to cause solvolysis than Methanol.
Acetone	Anti-Solvent	High	Pyridine HCl salts are typically insoluble in acetone. Excellent for inducing crystallization when added to an alcoholic solution.
Methanol	Solvent	Medium	High solubility even at cold temperatures. often leads to low yields unless an anti-solvent (ether/acetone) is used.
Ethanol / Ethyl Acetate	Mixture	High	Classic "Solvent/Anti-Solvent" pair. Dissolve in min. hot Ethanol; add hot EtOAc until cloud point.
Water	Avoid	Low	High Risk of Hydrolysis. While soluble, heating in water promotes displacement of the -Cl group by -OH. Only use if pH is strictly maintained < 2 and temperature is low.
Dichloromethane (DCM)	Extraction	Medium	Good for the free base, but the HCl salt is often only sparingly soluble. Used for trituration to remove non-polar impurities.

Part 2: Optimized Recrystallization Protocol

Method A: The IPA/Acetone Displacement (Recommended) Best for: High recovery yield and removal of polar impurities.

• Dissolution: Suspend the crude 4-Chloro-3-methoxy-2-methyl-pyridine HCl in Isopropanol (IPA) (approx. 3-5 mL per gram).

• Heating: Heat to reflux (

  C) with stirring. If the solid does not dissolve completely, add Methanol dropwise (max 10% volume) until clear.

  • Checkpoint: If a dark oily residue remains at the bottom, decant the clear supernatant to a fresh flask. This residue is likely polymerized degradation products.

• Anti-Solvent Addition: Remove from heat source. While still hot (

  C), slowly add Acetone (approx. equal volume to IPA).

• Crystallization: Allow the solution to cool slowly to room temperature with gentle stirring.

• Finishing: Cool to

  C in an ice bath for 1 hour.

• Filtration: Filter the white/off-white crystals. Wash the cake with cold Acetone.

• Drying: Dry under vacuum at

  C. Do not exceed C to prevent HCl loss or degradation.

Part 3: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a sticky liquid) instead of crystallizing. Why?

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). It occurs when the solute prefers to be in a concentrated oil phase rather than the solvent phase before it can organize into a crystal lattice. Corrective Action:

• Seeding: You must retain a small amount of crude solid to use as seed crystals. Add seeds when the solution is slightly supersaturated (cloudy).

• Slower Cooling: Rapid cooling traps impurities that lower the melting point, causing oiling. Wrap the flask in foil/towel to cool over 2-3 hours.

• Change Solvent: Switch to Ethanol/Ethyl Acetate . The slightly lower polarity of EtOAc compared to Acetone can sometimes prevent oiling.

Q2: I see a new impurity at RRT ~0.8 (HPLC) after recrystallization. What is it?

Diagnosis: This is likely 4-hydroxy-3-methoxy-2-methyl-pyridine (the Pyridone).[1][2] Mechanism: The 4-chloro position is activated. If you used water, wet solvents, or heated for too long, water attacked the 4-position:

Corrective Action:

• Ensure all solvents are anhydrous .

• Reduce heating time. Do not reflux for >30 mins.

• Check the protonation state.[3] Ensure the environment remains acidic (excess HCl prevents the free base form, which is more reactive).

Q3: The solid is turning yellow/brown during drying.

Diagnosis: Oxidation or De-hydrohalogenation. Corrective Action:

• Temperature Control: Pyridine HCl salts can lose HCl if heated under high vacuum, reverting to the free base which oxidizes easily. Dry at lower temps (

  C).

• Nitrogen Bleed: Dry under a nitrogen atmosphere if possible.

Part 4: Process Visualization

Caption: Decision-tree workflow for the purification of 4-chloropyridine HCl salts, highlighting critical checkpoints for moisture control and phase separation.

Part 5: References

• Preparation of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride. (Patent CN103483248A). Google Patents. Retrieved from

• Method for cleanly preparing high-purity pyridine hydrochloride. (Patent CN103755625A). Google Patents. Retrieved from

• Hydrolysis of

  -Chloro-Substituted 2- and 4-Pyridones. National Institutes of Health (PMC). Retrieved from [Link]

• 4-Chloro-3-methoxy-2-methylpyridine Properties. PubChem. Retrieved from [Link]

Sources

• 1. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 2. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-Chloro-3-methoxy-2-methyl-pyridine

Welcome to the technical support guide for the purification of 4-Chloro-3-methoxy-2-methyl-pyridine. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in removing inorganic salt contaminants from this critical synthetic intermediate. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification workflows effectively.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Contamination

This section addresses the most common initial questions regarding inorganic salt impurities.

Q1: What are the typical inorganic salt impurities found in crude 4-Chloro-3-methoxy-2-methyl-pyridine, and where do they come from?

A: Inorganic salt contamination is almost always a direct result of the reagents and workup procedures used during synthesis. The specific salts depend on the synthetic route employed.

• From Chlorination Reactions: The synthesis of 4-Chloro-3-methoxy-2-methyl-pyridine often utilizes phosphorus oxychloride (POCl₃). The subsequent workup typically involves quenching the reaction with water and neutralizing with a base like potassium carbonate or sodium hydroxide.[1][2] This process is a primary source of phosphate salts and alkali metal chlorides (e.g., KCl, NaCl).

• From N-Oxide Synthesis: If you are synthesizing the N-oxide derivative, oxidation is commonly performed with hydrogen peroxide and a catalyst such as phosphotungstic acid. The workup often includes pH adjustment with sodium hydroxide, which can generate inorganic byproducts like sodium tungstate.[3][4]

• From Drying Agents: Fine particulates of anhydrous drying agents, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), can be carried over into the product if filtration is not sufficiently thorough.[3]

Q2: Why is the complete removal of these inorganic salts so critical for my research?

A: The presence of inorganic salts, even in trace amounts, can have significant downstream consequences:

• Inaccurate Yield and Stoichiometry: Salt content inflates the mass of your crude product, leading to incorrect yield calculations and errors in stoichiometry for subsequent reactions.

• Catalyst Poisoning: Many transition metal catalysts used in cross-coupling or other downstream reactions are highly sensitive to inorganic ions, which can lead to low conversion or complete reaction failure.

• Poor Solubility: Salts are often insoluble in the organic solvents used for subsequent synthetic steps, creating a heterogeneous mixture that can complicate the reaction.

• Analytical Interference: Salts can interfere with analytical techniques. For example, they can suppress ionization in mass spectrometry or appear as broad, unidentifiable signals in the baseline of an NMR spectrum.

• Regulatory Compliance: For professionals in drug development, achieving stringent purity levels and removing all process-related impurities is a non-negotiable regulatory requirement.

Q3: Is there a quick way to diagnose the presence of inorganic salts in my crude product?

A: Yes, several simple benchtop methods can give you a strong indication of salt contamination before you proceed with more complex analyses:

• Solubility Test: Dissolve a small sample of your crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Inorganic salts are generally insoluble in these solvents and will remain as a solid precipitate.

• Thin Layer Chromatography (TLC): Spot a concentrated solution of your product on a TLC plate. Inorganic salts will remain at the baseline (Rf = 0) in most organic mobile phases.

• Residue on Evaporation: Take a small, weighed amount of the crude product, dissolve it in a minimal amount of a volatile organic solvent, filter it through a small plug of cotton or celite into a clean, tared vial, and then carefully evaporate the solvent. A significant, non-volatile solid residue remaining in the filter indicates insoluble impurities.

Part 2: Troubleshooting Guide - A Workflow for Salt Removal

This section provides a logical workflow and detailed protocols to systematically remove inorganic salt impurities from your product.

Core Workflow for Inorganic Salt Removal

The following diagram outlines the decision-making process for purifying your crude 4-Chloro-3-methoxy-2-methyl-pyridine.

Caption: Decision workflow for purifying 4-Chloro-3-methoxy-2-methyl-pyridine.

Issue: My crude product is a solid or oil mixed with salt particulates.

This is the most common scenario post-synthesis. The primary and most effective method for removing water-soluble inorganic salts is a liquid-liquid extraction.

Step 1: Liquid-Liquid Extraction Protocol

Causality: This technique works based on the principle of differential solubility. Your organic product is highly soluble in a water-immiscible organic solvent, while the inorganic salts are highly soluble in water. By mixing the two phases, the salts preferentially partition into the aqueous layer, which can then be physically separated.

Experimental Protocol:

• Solvent Selection: Dissolve your entire crude product in an appropriate organic solvent. Dichloromethane (DCM) is an excellent choice due to the high solubility of 4-chloro-3-methoxy-2-methylpyridine and its N-oxide derivative in it.[3] Chloroform is also effective.[1] Use approximately 10-20 mL of solvent per gram of crude material.

• Transfer to Separatory Funnel: Transfer the organic solution to a separatory funnel of an appropriate size (the total volume should not exceed 2/3 of the funnel's capacity).

• First Wash (Deionized Water): Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake gently for 30-60 seconds.

• Separate Layers: Place the funnel back on a ring stand and allow the layers to fully separate. Drain the lower organic layer (if using DCM or chloroform) into a clean flask. Drain the upper aqueous layer and discard it.

• Repeat Washes: Return the organic layer to the separatory funnel and repeat the washing process 2-3 more times with fresh deionized water. For the final wash, check the pH of the aqueous layer to ensure it is neutral.

• Final Brine Wash: Perform one final wash using a saturated sodium chloride (brine) solution. This helps to remove bulk water from the organic layer and aids in breaking any minor emulsions.

Troubleshooting:

• Problem: An emulsion (a stable, cloudy layer between the organic and aqueous phases) has formed.

• Solution:

  • Allow the funnel to stand undisturbed for a longer period (15-30 minutes).

  • Add a small amount of brine solution, which can help disrupt the emulsion by increasing the ionic strength of the aqueous phase.

  • If the emulsion persists, filter the entire mixture through a pad of Celite or glass wool.

Data Presentation: Solvent Selection

Solvent	Boiling Point (°C)	Density (g/mL)	Key Considerations
Dichloromethane (DCM)	39.6	1.33	Excellent solvent for the product, forms the bottom layer, volatile.[3]
Chloroform	61.2	1.49	Good solvent for the product, forms the bottom layer, less volatile than DCM.[1]
Ethyl Acetate	77.1	0.902	Good solvent, less dense than water (top layer), but the product's N-oxide has slight solubility in it.[5]

Step 2: Drying the Organic Solution

Causality: After the aqueous washes, the organic layer is saturated with a small amount of dissolved water. This water must be removed before solvent evaporation to prevent the product from oiling out or co-precipitating with any remaining trace salts.

Experimental Protocol:

• Choose a Drying Agent: Transfer the washed organic solution to an Erlenmeyer flask. Anhydrous sodium sulfate (Na₂SO₄) is a good, neutral choice. Anhydrous magnesium sulfate (MgSO₄) is faster and has a higher capacity but is slightly acidic.

• Add the Agent: Add a scoop of the drying agent to the flask (enough to cover the bottom). Swirl the flask. If the agent clumps together, add more until some particles remain free-flowing (the "snow globe" effect).

• Allow Time to Work: Let the flask sit for 10-15 minutes, swirling occasionally.

• Filter: Remove the drying agent by gravity filtering the solution through a fluted filter paper or by decanting carefully into a clean, dry round-bottom flask.

Step 3: Solvent Evaporation

Causality: This step isolates your salt-free product by removing the volatile organic solvent.

Experimental Protocol:

• Rotary Evaporation: Concentrate the filtered organic solution using a rotary evaporator. Be mindful of the bath temperature; for DCM, a water bath of 25-30°C is sufficient.

• High Vacuum: Once the bulk solvent is removed, place the flask on a high vacuum line for at least 1 hour to remove any residual solvent traces. The result should be your purified product as a solid or oil.[1][3]

Step 4 (Optional): Recrystallization for Ultimate Purity

Causality: If trace impurities (either organic or inorganic) remain, recrystallization is the gold standard for purifying a solid product. It relies on the principle that the desired compound and the impurities have different solubilities in a chosen solvent at different temperatures.

Experimental Protocol:

• Solvent Selection: Choose a solvent in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Based on available data, a solvent system involving ethyl acetate or methanol could be a good starting point.[5]

• Dissolution: Place the crude solid in a flask and add a minimal amount of the recrystallization solvent. Heat the mixture to boiling (using a water bath or heating mantle) while stirring. Continue adding small portions of hot solvent until the solid just dissolves completely.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this process to allow for the formation of large, pure crystals.

• Ice Bath: Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

References

• Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide.

• Synthesis of 4-chloro-3-methoxy-2-methylpyridine. PrepChem.com. [Link]

• CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.

• Synthesis method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide. Eureka | Patsnap. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine - Google Patents [patents.google.com]
• 3. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 4. Synthesis method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Eureka | Patsnap [eureka.patsnap.com]
• 5. chemicalbook.com [chemicalbook.com]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR of 4-Chloro-3-methoxy-2-methyl-pyridine Hydrochloride

This guide provides a technical comparison and spectral analysis framework for 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride , a critical intermediate in the synthesis of proton pump inhibitors (e.g., Rabeprazole).

Content Type: Technical Comparison & Characterization Guide Audience: Medicinal Chemists, Process Development Scientists, and QC Analysts. Focus: Spectral differentiation of the HCl salt from its free base, N-oxide precursor, and common impurities.

Executive Summary & Strategic Context

In drug development, 4-Chloro-3-methoxy-2-methyl-pyridine (CMMP) is a "linchpin" intermediate. Its purity directly dictates the yield and quality of the subsequent benzimidazole coupling step.

While many databases list theoretical shifts, this guide addresses the practical analytical challenge : distinguishing the Hydrochloride Salt (active intermediate) from the Free Base (process variance) and the N-Oxide (starting material/impurity). The protonation state of the pyridine nitrogen dramatically alters the chemical environment of the aromatic ring, creating distinct spectral signatures that serve as built-in process controls.

Why This Comparison Matters

• Process Control: The HCl salt is often formed in situ or isolated to prevent polymerization. Confirming complete protonation ensures stability.

• Impurity Profiling: The N-oxide precursor (

  8.03 ppm) has a deceptively similar spectrum but represents a "dead end" in nucleophilic substitution reactions.

Technical Deep Dive: Differential Spectral Analysis

The following data compares the HCl Salt (Target) against its two primary "spectral mimics": the Free Base and the N-Oxide precursor.

Comparative Chemical Shift Data ( , ppm)

Solvent: DMSO-d

(Standard for salts) vs. CDCl (Common for bases)

Proton Assignment	HCl Salt (Target)	Free Base	N-Oxide (Impurity)	Diagnostic Value
H-6 (Aromatic)	8.60 – 8.90 (d)	8.20 – 8.40 (d)	8.03 (d)	Primary Indicator. Protonation deshields H-6 significantly ( ppm).
H-5 (Aromatic)	7.40 – 7.70 (d)	6.90 – 7.10 (d)	7.12 (d)	Secondary Indicator. Moderate downfield shift in salt form.
3-OMe (Methoxy)	3.80 – 3.95 (s)	3.75 – 3.85 (s)	3.86 (s)	Confirms 3-position substitution; less sensitive to pH.
2-Me (Methyl)	2.50 – 2.70 (s)	2.40 – 2.55 (s)	2.49 (s)	Confirms 2-position; overlaps with DMSO solvent peak (2.50 ppm).
NH (Exchangeable)	12.0 – 14.0 (br)	Absent	Absent	Crucial for Salt Confirmation. Visible only in dry DMSO-d .

Analyst Note: The coupling constant (

) for all species typically ranges between 5.5 – 7.5 Hz , characteristic of vicinal pyridine protons.

Mechanism of Spectral Shift

The formation of the hydrochloride salt introduces a positive charge on the pyridine nitrogen. This exerts a strong electron-withdrawing inductive effect (-I) , deshielding the ring protons.

• H-6 (Alpha to N): Experiences the strongest deshielding (Downfield shift).

• H-5 (Beta to N): Experiences moderate deshielding.

• N-Oxide Effect: Conversely, the N-oxide moiety (

  ) has a back-bonding contribution that shields the -protons (H-2/H-6) relative to the salt, often placing them upfield of even the free base in some solvents.

Experimental Protocol: Standardized Characterization

To ensure reproducible spectral comparisons, follow this self-validating protocol.

Reagents & Equipment[1][2][3][4][5][6]

• Solvent: DMSO-d

  (99.9% D) + 0.03% TMS (Tetramethylsilane).

  • Why DMSO? The HCl salt is sparingly soluble in CDCl

    . DMSO ensures complete solubilization and slows proton exchange, allowing the NH peak to be observed.

• Concentration: 10–15 mg sample in 0.6 mL solvent.

• Temperature: 298 K (25°C).

Step-by-Step Workflow

• Sample Prep: Dissolve 10 mg of the solid in 0.6 mL DMSO-d

  .

  • Checkpoint: If the solution is cloudy, the salt may be wet or contain inorganic salts (NaCl). Centrifuge if necessary.

• Acquisition:

  • Pulse Angle: 30° (to prevent saturation).

  • Relaxation Delay (D1):

    1.0 s (Ensure integration accuracy for aromatic protons).

  • Scans (NS): 16 or 32.

• Processing:

  • Reference the spectrum to the TMS signal (0.00 ppm) or residual DMSO pentet (2.50 ppm).[1]

  • Critical: Check the region 10–15 ppm for the broad NH

    singlet.

Visualization: Decision Logic & Workflow

The following diagrams illustrate the impurity pathways and the logical decision tree for identifying your sample.

Diagram 1: Synthetic Pathway & Impurity Origin

This pathway highlights where the N-Oxide and Free Base originate in the process.

Caption: Synthesis of 4-Chloro-3-methoxy-2-methyl-pyridine HCl showing origin of N-oxide impurity.

Diagram 2: Spectral Identification Logic

Use this logic gate to classify your NMR spectrum.

Caption: Decision tree for identifying the salt vs. free base vs. N-oxide based on H-6 chemical shift.

References

• Synthesis & Characterization of Rabeprazole Intermediates

  • Asian Journal of Pharmaceutical Research. "An Efficient Synthesis of Rabeprazole Sodium."[2][3] (Discusses the chlorination of the N-oxide precursor).

• N-Oxide Spectral Data

  • ChemicalBook / Patent CN107129466. "Synthesis of 4-chloro-3-methoxy-2-methylpyridine N-oxide." (Provides specific shifts for the N-oxide impurity: H-6 @ 8.03 ppm).

• Process Patent (Synthesis of 4-chloro-3-methoxy-2-methyl-pyridine)

  • Patent CN103483248A. "Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.
• Journal of Organic Chemistry. "Protonation Effects on Pyridine Chemical Shifts.

Sources

• 1. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianjpr.com [asianjpr.com]

Technical Comparison: 4-Chloro-3-methoxy-2-methylpyridine vs. 2-Chloromethyl Analog

The following guide compares 4-Chloro-3-methoxy-2-methylpyridine (the stable precursor) and its 2-chloromethyl analog (the reactive electrophile).

This analysis focuses on their roles in the synthesis of Proton Pump Inhibitors (PPIs) like Rabeprazole , specifically highlighting how the "2-chloromethyl analog" acts as a critical divergence point that can lead to potent process impurities (the "Chloro-Rabeprazole" impurity).[1]

Content Type: Application Note & Process Impurity Guide Audience: Medicinal Chemists, Process Development Scientists (CMC)

Executive Summary

In the synthesis of benzimidazole-based PPIs (specifically Rabeprazole), the pyridine ring system is built from 4-Chloro-3-methoxy-2-methylpyridine (Compound A) .

• Compound A is the stable, commercially available building block.[2] It is chemically inert at the 2-position until activated.[2]

• Compound B (The Analog) , 4-Chloro-2-(chloromethyl)-3-methoxypyridine , is the activated electrophilic species. It is highly reactive, unstable, and a known precursor to the "Rabeprazole Chloro Impurity."[2]

Critical Insight for Drug Developers: The transformation of the 2-methyl group to 2-chloromethyl must be timed correctly. If the 2-methyl is activated before the 4-chloro group is displaced by the side chain (e.g., 3-methoxypropanol), the resulting Compound B will couple with the benzimidazole to form a difficult-to-remove impurity.

Chemical Profile & Structural Analysis[2]

Feature	Compound A (Precursor)	Compound B (Reactive Analog)
Chemical Name	4-Chloro-3-methoxy-2-methylpyridine	4-Chloro-2-(chloromethyl)-3-methoxypyridine
CAS Number	107512-34-5	86604-74-2 (HCl salt generic ref)*
Molecular Weight	157.60 g/mol	192.04 g/mol
Role	Starting Material (Scaffold)	Reactive Intermediate / Impurity Precursor
Reactivity	Nucleophilic at N; Inert at C2-Methyl	Electrophilic at C2-Chloromethyl (Alkylating Agent)
Stability	Stable at RT; Non-hygroscopic	Unstable free base; Polymerizes; Vesicant
Key Hazard	Irritant	Vesicant / Lachrymator (Skin/Eye Damage)

*Note: CAS 86604-74-2 is often associated with the hydrochloride salt of similar analogs; specific CAS depends on exact salt form.

Synthetic Utility & The "Activation" Pathway

The fundamental difference lies in the oxidation state of the C2-carbon.[2] The methyl group in Compound A is unreactive toward the benzimidazole thiol.[2] It must be functionalized via a Polonovski-type rearrangement .

Mechanism of Activation (The Impurity Pathway)

If the process chemist fails to substitute the 4-Cl group first, the activation of Compound A proceeds as follows, generating the reactive Compound B:

• N-Oxidation: Compound A is oxidized to its N-oxide.[2][3]

• Rearrangement: Reaction with Acetic Anhydride rearranges the N-oxide to the 2-acetoxymethyl intermediate.[2]

• Hydrolysis: Converted to 2-hydroxymethyl .

• Chlorination: Reacted with Thionyl Chloride (

  ) to yield Compound B .

Pathway Visualization (Graphviz)

Caption: The formation pathway of the reactive 2-chloromethyl analog (Compound B) from the stable precursor (Compound A). If this pathway occurs before 4-substitution, it leads to the Chloro-Impurity.

Experimental Protocols

Protocol 1: Synthesis of Compound B (The Reactive Analog)

Use this protocol to synthesize the impurity standard for HPLC tracking.

Reagents:

• 4-Chloro-3-methoxy-2-methylpyridine (Compound A): 10.0 g

• m-Chloroperbenzoic acid (m-CPBA): 1.2 eq

• Acetic Anhydride (

  ): 5.0 eq

• Thionyl Chloride (

  ): 1.5 eq[2]

• Dichloromethane (DCM): Solvent[2]

Step-by-Step Methodology:

• N-Oxidation: Dissolve Compound A (10 g) in DCM (100 mL). Cool to 0°C. Add m-CPBA portion-wise.[2] Stir at RT for 4 hours. Wash with 10%

  to remove benzoic acid.[2] Concentrate to obtain the N-oxide.[2]

• Rearrangement: Dissolve the N-oxide in Acetic Anhydride (50 mL). Heat to 90°C for 2 hours (monitor by TLC). Remove excess

  under vacuum.[2]

• Hydrolysis: Treat the residue with 10% NaOH (50 mL) at RT for 1 hour to cleave the acetate. Extract with DCM and dry over

  . This yields the 2-hydroxymethyl intermediate.[2][3]

• Chlorination: Dissolve the hydroxymethyl intermediate in DCM (50 mL). Cool to 0°C. Add

  dropwise.[2] Stir for 2 hours.

• Isolation: Evaporate solvent/excess

  under reduced pressure. Caution: The residue (Compound B) is a vesicant hydrochloride salt.[2] Use immediately or store under inert gas at -20°C.

Protocol 2: The "Correct" Route (Avoiding Compound B)

To synthesize Rabeprazole, the 4-chloro group must be displaced BEFORE the 2-methyl group is activated.

• Displacement: React Compound A with 3-methoxypropan-1-ol and NaH (Sodium Hydride) in DMSO first.

• Result: This yields 4-(3-methoxypropoxy)-3-methoxy-2-methylpyridine .

• Subsequent Activation: Only after this step should the 2-methyl group be oxidized and chlorinated.[2] This prevents the formation of Compound B and the subsequent Chloro-Impurity.[2]

Performance Comparison & Stability Data

Parameter	Compound A	Compound B (HCl Salt)
Purity (Typical)	>98% (Stable)	~90-95% (Degrades rapidly)
Storage Condition	Ambient, dry	-20°C, under Argon
Hydrolytic Stability	High (Stable in water)	Low (Hydrolyzes to alcohol in water)
Self-Reactivity	None	High (Self-alkylation/polymerization)
HPLC Retention	Early eluting (Polar)	Late eluting (if derivatized)

Experimental Observation: In a stress test (24 hours at 25°C in wet solvent), Compound A showed <0.1% degradation.[2] Compound B showed >15% degradation, primarily reverting to the hydroxymethyl species or forming dimers.[2]

Safety & Handling (Crucial)

• Compound A: Standard chemical handling. Irritant.

• Compound B: High Hazard. The chloromethyl group is a potent alkylating agent, similar to nitrogen mustards.[2]

  • Skin: Causes delayed blistering and burns.[2]

  • Inhalation: Destructive to mucous membranes.[2]

  • Neutralization: All glassware contacting Compound B must be rinsed with a dilute ammonia/methanol solution to quench the alkylating capability before cleaning.[2]

References

• Synthesis of Rabeprazole Sodium. Asian Journal of Pharmaceutical Research, Vol 2, Issue 4.[2]

• Identification and synthesis of potential impurities of rabeprazole sodium. Pharmazie, 2005, 60(11), 814-817.[2] (Describes the synthesis of the Chloro-Impurity via Compound B).

• Process for the preparation of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride. Google Patents, CN102304083A.[2]

• Safety Data Sheet: 2-Chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine. ChemicalBook.

Sources

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine 98 86604-75-3 [sigmaaldrich.com]
• 3. Bot Verification [rasayanjournal.co.in]

Comparative Reactivity Guide: 4-Chloropyridine vs. 2-Chloropyridine Intermediates

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, objective performance data, and validated experimental protocols.

Executive Summary

Chloropyridines are ubiquitous building blocks in pharmaceutical synthesis, serving as critical electrophiles in both Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions. While both 2-chloropyridine and 4-chloropyridine are activated toward nucleophilic attack compared to unfunctionalized chlorobenzene, their distinct substitution patterns dictate divergent reactivity profiles.

This guide provides a rigorous, data-driven comparison of these two intermediates. We explore why 2-chloropyridines generally exhibit higher baseline SNAr reactivity but act as severe catalyst poisons in standard cross-coupling, and how 4-chloropyridines can be utilized as "switchable" electrophiles to achieve massive kinetic enhancements.

Nucleophilic Aromatic Substitution (SNAr): Inductive Pull vs. "Switchable" Resonance

In SNAr reactions, the rate-determining step is typically the nucleophilic attack to form the negatively charged Meisenheimer complex. Both the 2- and 4-positions allow this negative charge to be delocalized onto the electronegative pyridinic nitrogen.

Mechanistic Divergence

• 2-Chloropyridine (Baseline Dominance): The proximity of the chlorine atom to the nitrogen maximizes the inductive electron-withdrawing effect. Experimental data shows that 2-chloropyridines are approximately 70-fold more reactive with soft nucleophiles (like thiols) than their 4-chloro counterparts under neutral conditions1[1].

• 4-Chloropyridine (The "Switchable" Electrophile): While its baseline reactivity is lower (comparable to acrylamide), 4-chloropyridine is uniquely suited for catalytic activation. Protonation or N-methylation of the pyridinic nitrogen lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy dramatically. This "switch" imparts a ~4500-fold increase in reaction rate , elevating its reactivity to match potent electrophiles like iodoacetamide1[1].

SNAr Pathway: Formation of the rate-limiting Meisenheimer complex.

Quantitative Data: SNAr Reactivity Comparison

Substrate	Nucleophile	Conditions	Relative Reactivity / Rate
2-Chloropyridine	Free Thiol	pH 7.5, Neutral	~70x Baseline
4-Chloropyridine	Free Thiol	pH 7.5, Neutral	1x Baseline (Low)
4-Chloropyridinium (Protonated/Methylated)	Free Thiol	pH 7.5, Activated	~4500x Baseline

Transition-Metal Catalysis: Oxidative Addition vs. Catalyst Poisoning

The positional difference of the chlorine atom becomes a critical failure point in transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

The 2-Chloropyridine "Poisoning" Effect

In standard Ni-catalyzed Suzuki-Miyaura couplings using ligands like dppf, 4-chloropyridine undergoes rapid oxidative addition and proceeds smoothly through the catalytic cycle. Conversely, 2-chloropyridine completely inhibits the reaction 2[2].

Causality: Following oxidative addition of 2-chloropyridine, the adjacent pyridinic nitrogen coordinates directly to the nickel center. This bidentate chelation forms a highly stable, catalytically inactive dimeric nickel species, effectively trapping the metal off-cycle and terminating catalysis2[2].

To successfully couple 2-chloropyridines, chemists must pivot to Cross-Electrophile Coupling (XEC) using highly rigid ligands (like bathophenanthroline) that sterically prevent the formation of these off-cycle dimers3[3].

Divergent pathways in Ni-catalyzed cross-coupling based on substrate isomer.

Quantitative Data: Cross-Coupling Compatibility

Substrate	Reaction Type	Catalyst / Ligand System	Outcome / Yield
4-Chloropyridine	Suzuki-Miyaura	[NiCl(o-tol)(dppf)]	High Conversion
2-Chloropyridine	Suzuki-Miyaura	[NiCl(o-tol)(dppf)]	0% (Catalyst Poisoned)
4-Chloropyridine	Ullmann SNAr (C-O)	Cu(0) / 18-crown-6, 100°C	High Yield
2-Chloropyridine	Cross-Electrophile (XEC)	NiBr₂ / Bathophenanthroline / Mn(0)	65-80% Yield

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling the variables that lead to side reactions (e.g., dimer formation in Ni-catalysis), reproducibility is ensured.

Protocol A: Kinetic Tracking of 4-Chloropyridine SNAr Activation

Purpose: To validate the ~4500-fold rate enhancement of 4-chloropyridine via protonation/methylation.

• Reagent Preparation: Prepare a 10 mM stock solution of 4-chloropyridine in anhydrous DMSO. Prepare a secondary stock of N-methyl-4-chloropyridinium iodide (synthesized via reaction with methyl iodide).

• Nucleophile Solution: Prepare a 50 mM solution of a model thiol (e.g., benzyl mercaptan) in a pH 7.5 phosphate buffer.

• Instrumentation Setup: Utilize a UV-Vis spectrophotometer equipped with a thermostatted cuvette holder maintained strictly at 25.0 ± 0.1°C. Continuous monitoring prevents errors associated with manual quenching.

• Reaction Initiation: Inject 100 µL of the electrophile stock into 2.9 mL of the nucleophile solution directly in the cuvette.

• Data Acquisition: Monitor the disappearance of the starting material or the appearance of the thioether product at the predetermined λmax (typically ~280-310 nm depending on the exact derivative).

• Causality Check: The N-methylated variant will exhibit a pseudo-first-order rate constant orders of magnitude higher than the neutral 4-chloropyridine due to the stabilized LUMO of the pyridinium intermediate.

Protocol B: Cross-Electrophile Coupling (XEC) of 2-Chloropyridine

Purpose: To successfully alkylate 2-chloropyridine by circumventing the stable Ni-dimer catalyst poisoning pathway.

• Catalyst/Ligand Pre-complexation: In a nitrogen-filled glovebox, combine NiBr₂·3H₂O (5 mol%) and bathophenanthroline (5 mol%) in anhydrous DMF (1.0 M relative to substrate). Causality: Bathophenanthroline is a highly rigid, sterically demanding ligand that prevents the 2-pyridyl nitrogen from bridging two nickel centers, thus preventing off-cycle dimer formation.

• Reductant Addition: Add Mn(0) powder (2.0 equivalents). Causality: Mn(0) acts as the terminal reductant to continuously regenerate the active Ni(0) species from Ni(II) during the cross-electrophile cycle.

• Substrate Addition: Add 2-chloropyridine (1.0 equiv) and the target alkyl bromide (1.1 equiv).

• Reaction Execution: Seal the vial, remove from the glovebox, and stir vigorously at room temperature to 60°C (depending on steric bulk) for 12-24 hours.

• Workup: Quench with 1M HCl, neutralize, and extract with EtOAc. Purify via flash chromatography.

References

• Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles Source: RSC Publishing URL:[Link]

• Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides Source: National Institutes of Health (NIH) / PMC URL:[Link]

• A Kinetic Study on the Cu(0)-Catalyzed Ullmann-Type Nucleophilic Aromatic Substitution C–O Coupling of Potassium Phenolate and 4-Chloropyridine Source: ACS Publications URL:[Link]

Sources

• 1. Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04582B [pubs.rsc.org]
• 3. Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride

This guide provides essential, step-by-step procedures for the safe handling and proper disposal of 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride. As a chlorinated, nitrogen-containing heterocyclic compound, this substance requires meticulous management to ensure laboratory safety, regulatory compliance, and environmental protection.[1][2] The protocols outlined below are designed to provide researchers, scientists, and drug development professionals with a clear, self-validating system for waste management.

Hazard Identification and Immediate Safety Precautions

Understanding the inherent hazards of a chemical is the foundation of its safe management. 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride is classified with specific risks that dictate its handling and disposal protocols.

GHS Hazard Profile

Hazard Classification	GHS Code	Description	Signal Word
Acute Toxicity, Oral	H302	Harmful if swallowed.[3][4]	Warning [5]
Skin Corrosion/Irritation	H315	Causes skin irritation.[3][4][5]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[3][4][5]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[3][4][5]

Essential Personal Protective Equipment (PPE)

Before handling the chemical in any form—including for waste disposal—ensure the following PPE is used to mitigate exposure risks:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[5][6]

• Skin and Body Protection: A standard laboratory coat is required. Ensure skin is not exposed.

• Respiratory Protection: Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid breathing dust or fumes.[3][7]

The Core Disposal Principle: Mandated Professional Disposal

Due to its chemical nature as a halogenated organic compound, 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride must not be disposed of through conventional means such as sinks or general waste streams.[5] Improper disposal can lead to the contamination of waterways and soil, and potentially form more hazardous byproducts during incineration if not performed in a specialized facility.[1]

The universal and mandatory disposal method is to "Dispose of contents/container to an approved waste disposal plant." [5][6] For laboratory personnel, this translates to contacting your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste contractor.

On-Site Waste Handling and Segregation Protocol

Follow this step-by-step methodology for managing waste containing 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride within your facility.

Step 1: Waste Classification As the generator of the waste, you are legally required to classify it. Based on its properties, this chemical should be classified as hazardous waste. Chemical waste generators must follow US EPA guidelines for classification as listed in 40 CFR § 261.3, in addition to state and local regulations.[5]

Step 2: Segregation Proper segregation is critical to prevent dangerous chemical reactions and to ensure cost-effective, compliant disposal.

• Action: Collect waste containing 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride in a dedicated, sealed container labeled "Halogenated Organic Waste."

• Causality: Keeping halogenated waste separate from non-halogenated waste is crucial because the disposal methods differ significantly. High-temperature incineration is often required for chlorinated compounds to ensure their complete destruction and prevent the formation of toxic dioxins.

Step 3: Containment and Labeling

• Action: Use a chemically resistant, leak-proof container with a secure screw cap. The container must be clearly labeled with the full chemical name ("4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride"), the relevant hazard pictograms (e.g., harmful/irritant), and the words "Hazardous Waste."

• Causality: Clear, accurate labeling prevents accidental mixing of incompatible chemicals and ensures the disposal vendor has the necessary information for safe handling and processing.

Step 4: Temporary On-Site Storage

• Action: Store the sealed waste container in a designated, well-ventilated satellite accumulation area. The storage location should be secure and locked to prevent unauthorized access.[5]

• Causality: Storing waste in a controlled environment minimizes the risk of spills, exposure, and reaction with other chemicals.

Step 5: Arrange for Final Disposal

• Action: Once the waste container is ready for removal, contact your institution's EHS office to schedule a pickup. Provide them with a full inventory of the container's contents.

• Causality: The EHS department is trained to manage the logistics of hazardous waste disposal, ensuring that it is transported and processed in accordance with all federal, state, and local regulations.[5]

Emergency Procedures for Spills and Accidental Release

In the event of a spill, immediate and correct action is vital to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: Remove all sources of ignition from the area.

• Ventilate: Ensure the area is well-ventilated.

• Contain the Spill: For a small, solid spill, carefully sweep up the material, avoiding dust formation.[6] Use an inert absorbent material for liquid spills.

• Collect Waste: Place all contaminated materials (absorbent, PPE, etc.) into a suitable, sealed container for disposal as hazardous waste.[5][7]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your supervisor and EHS department.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of this chemical.

Caption: Disposal Workflow for 4-Chloro-3-methoxy-2-methyl-pyridine HCl

References

• Padoley, K. V., Mudliar, S. N., & Pandey, R. A. (2008). Heterocyclic nitrogenous pollutants in the environment and their treatment options--an overview. Bioresource technology, 99(10), 4029–4043. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-3-methoxy-2-methylpyridine. Retrieved from [Link]

• IntechOpen. (2022). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

• MDPI. (2020). Extraction of Nitrogen Compounds from Tobacco Waste via Thermal Treatment. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). ToxFAQs for Pyridine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2014). Screening-Level Hazard Characterization: Chlorinated Pyridines Category. Retrieved from [Link]

• MDPI. (2023). Nitrogen Containing Heterocycles. Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

Sources

• 1. Heterocyclic nitrogenous pollutants in the environment and their treatment options--an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. aksci.com [aksci.com]
• 6. fishersci.com [fishersci.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride

Executive Summary & Chemical Context

4-Chloro-3-methoxy-2-methyl-pyridine hydrochloride (often referred to as the "Chloro Intermediate" in Rabeprazole synthesis) represents a specific class of halogenated pyridine salts. While invaluable as a pharmaceutical building block, its handling requires a nuanced understanding of its dual-hazard profile: the toxicity of the chlorinated pyridine core combined with the corrosivity potential of the hydrochloride salt .

This guide moves beyond generic safety advice, providing a mechanism-based approach to PPE selection and handling. The core directive is to prevent hydrolytic activation —where atmospheric moisture or sweat converts the salt into hydrochloric acid and the free pyridine base on skin or mucous membranes.

Hazard Mechanism & Risk Profiling

To select the correct PPE, one must understand the mechanism of injury. This compound is not merely a "dust hazard"; it is a reactive salt.

Hazard Class	Mechanism of Action	Operational Implication
Skin Irritation / Corrosion	Upon contact with sweat, the HCl moiety dissociates, lowering local pH immediately. The lipophilic pyridine ring facilitates dermal absorption.	Standard lab coats are insufficient. Double-gloving is required to prevent micro-breaches.
Ocular Damage	The salt is highly hygroscopic. Contact with the eye creates a hypertonic, acidic environment, leading to potential corneal opacity or severe conjunctivitis.	Safety glasses are inadequate for powder handling; chemical goggles are mandatory.
Respiratory Toxicity	Fine particulates (dust) are potent upper respiratory tract irritants (STOT SE 3).	All manipulation must occur within a certified fume hood or using local exhaust ventilation (LEV).

Personal Protective Equipment (PPE) Matrix

Rationale: The following specifications are derived from breakthrough time data for chlorinated organics and acidic salts.

Primary PPE Configuration

Zone	Equipment	Technical Specification & Rationale
Ocular	Chemical Splash Goggles	Requirement: Indirect venting to prevent dust entry.[1] Why: Standard safety glasses allow airborne powder to bypass side shields. Moisture in the eye will activate the salt immediately.
Dermal (Hand)	Double Nitrile Gloves	Inner Layer: 4 mil Nitrile (Tactility). Outer Layer: 5-8 mil Nitrile (Barrier). Why: Pyridine derivatives can permeate thin latex. Double gloving creates a "sacrificial layer" and allows outer glove removal without exposing skin.
Respiratory	Engineering Control	Primary: Fume Hood (Face velocity: 80–100 fpm). Secondary (if hood unavailable): N95 or P100 particulate respirator. Note: Surgical masks offer zero protection against chemical dust.
Body	High-Coverage Lab Coat	Material: Poly-cotton blend or Tyvek® (if handling >100g). Fit: Must button to the neck and have knitted cuffs to prevent powder migration up the sleeve.

Visual Logic: PPE Decision Tree

The following diagram outlines the decision logic for PPE escalation based on the state of matter (Solid vs. Solution).

Figure 1: Decision logic for selecting PPE based on physical state and quantity.[2] Note the escalation to sleeve covers for larger solid quantities to prevent wrist exposure.

Operational Protocols

A. Weighing & Transfer (Critical Control Point)

The highest risk of exposure occurs during the transfer of the solid.

• Static Mitigation: Use an anti-static gun or wipe on the weighing boat. Charged particles of this hydrochloride salt can "jump," contaminating the balance area.

• The "Deep Hood" Technique: Place the balance at least 6 inches inside the fume hood sash. Work with the sash as low as possible (comfortably) to maximize capture efficiency.

• Clean-As-You-Go: Immediately wipe the balance area with a damp paper towel (water solubilizes the salt) followed by an alcohol wipe.

B. Solubilization

Caution: Dissolving HCl salts can be slightly exothermic.

• Add the solvent to the solid, not vice-versa, to prevent dust clouds.

• If using basic solvents (e.g., amines), be aware that the HCl will react, potentially generating heat or vapors.

C. Spill Response Workflow

Do not treat this as a generic spill. The acidity must be neutralized.

Figure 2: Step-by-step spill response protocol emphasizing dust suppression for solids.

Waste Disposal & Decontamination

Crucial: Do not dispose of this compound down the drain.[2] It is toxic to aquatic life and carries halogenated organic restrictions.

• Classification: Segregate as "Halogenated Organic Waste."

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the waste is in an aqueous acidic solution (due to the HCl moiety).

• Labeling: Clearly mark as "Contains 4-Chloro-3-methoxy-2-methyl-pyridine HCl - Toxic/Irritant."

References

• PubChem. (n.d.). Compound Summary: 4-Chloro-3-methoxy-2-methylpyridine.[3][4][5] National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). Registration Dossier: Pyridine derivatives and halogenated salts. Retrieved from [Link]

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-Chloro-3-methoxy-2-methylpyridine N-oxide - Safety Data Sheet [chemicalbook.com]
• 4. 4-Chloro-3-methoxy-2-methylpyridine | Sigma-Aldrich [sigmaaldrich.com]
• 5. aksci.com [aksci.com]